Doxofylline-d4

• CAS: 1346599-13-0

Core Science & Biosynthesis

Precision Synthesis and Validation of Doxofylline-d4

This guide details the precision synthesis and characterization of Doxofylline-d4 (Doxofylline-ethylene-d4), the primary stable isotope-labeled internal standard (SIL-IS) used in bioanalytical LC-MS/MS assays.

Based on the fragmentation patterns observed in recent pharmacokinetic studies (m/z 271

181), the deuterium label is located on the ethylene bridge of the dioxolane ring . This guide focuses on this specific isotopologue, as it ensures the label is retained in the precursor ion but lost in the product ion, providing a clean transition distinct from the analyte.

Executive Summary

Doxofylline-d4 is the critical internal standard for the quantification of Doxofylline in human plasma/serum. Unlike structural analogs (e.g., caffeine or imipramine), Doxofylline-d4 co-elutes with the analyte, effectively compensating for matrix effects, ionization suppression, and extraction variability.

This protocol outlines a convergent two-stage synthesis :

• Precursor Synthesis: Preparation of 2-(bromomethyl)-1,3-dioxolane-d4 via transacetalization.

• Coupling: N-alkylation of Theophylline with the deuterated linker.

Part 1: Strategic Rationale & Retrosynthesis

The Bioanalytical Challenge

In LC-MS/MS, Doxofylline (MW 266.25) is typically monitored via the transition 267.1

181.1 . The product ion (m/z 181) corresponds to the protonated theophylline core ( ) after the loss of the dioxolane side chain.

To function as a valid IS, Doxofylline-d4 must:

• Have a mass shift of +4 Da (Parent m/z 271).

• Lose the label during fragmentation to yield the same or predictable daughter ion. By placing the d4 label on the ethylene glycol moiety of the dioxolane ring, the fragmentation cleaves the side chain, yielding the common fragment m/z 181 (or a specific d4-containing neutral loss), confirming the structure.

Retrosynthetic Analysis

The synthesis disconnects at the

-methylene bond.

• Fragment A: Theophylline (commercial).

• Fragment B: 2-(Bromomethyl)-1,3-dioxolane-d4.[1]

  • Source of Deuterium: Ethylene glycol-d4 (99 atom % D).

Figure 1: Retrosynthetic strategy isolating the deuterium source to the dioxolane ring formation.

Part 2: Detailed Synthesis Protocol

Stage 1: Synthesis of 2-(Bromomethyl)-1,3-dioxolane-d4

This step transfers the deuterium from ethylene glycol-d4 to the alkylating agent.

Reagents:

• Bromoacetaldehyde dimethyl acetal (10 mmol)

• Ethylene glycol-1,1,2,2-d4 (11 mmol, >99 atom % D)

• p-Toluenesulfonic acid (pTSA) (catalytic amount, 0.5 mmol)

• Toluene (Anhydrous)

Protocol:

• Setup: Equip a 50 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Mixing: Add Bromoacetaldehyde dimethyl acetal (1.7 g) and Ethylene glycol-d4 (0.7 g) to Toluene (20 mL). Add pTSA (anhydrous).

• Reaction: Reflux at 110°C for 4-6 hours. The reaction is driven by the removal of methanol (azeotrope or equilibrium shift).

  • Mechanism:[2][3] Acid-catalyzed transacetalization. The methoxy groups are exchanged for the deuterated diol.

• Workup: Cool to room temperature (RT). Wash with saturated

  (2 x 10 mL) to neutralize acid. Wash with brine.

• Purification: Dry organic layer over

  . Remove solvent via rotary evaporation.

• Distillation: Purify the residue by vacuum distillation (approx. 80-82°C at 25 mmHg) to obtain a clear liquid.

  • Yield Expectation: 70-80%.[4][5]

Stage 2: Coupling to Form Doxofylline-d4

Reagents:

• Theophylline (anhydrous) (5 mmol)

• 2-(Bromomethyl)-1,3-dioxolane-d4 (from Stage 1) (6 mmol)

• Potassium Carbonate (

  ) (anhydrous, 10 mmol)

• DMF (Dimethylformamide) or Acetone (20 mL)

Protocol:

• Activation: In a 100 mL flask, suspend Theophylline (0.90 g) and

  (1.38 g) in DMF (15 mL). Stir at 60°C for 30 minutes to ensure deprotonation at .

• Addition: Add 2-(Bromomethyl)-1,3-dioxolane-d4 (approx 1.0 g) dropwise over 10 minutes.

• Coupling: Heat the mixture to 90-100°C for 6-8 hours.

  • Monitoring: Check TLC (CHCl3:MeOH 9:1). Theophylline (

    ) should disappear; Product ( ) appears.

• Quenching: Cool to RT. Pour the mixture into ice-cold water (50 mL).

• Extraction: Extract with Ethyl Acetate (3 x 30 mL). Combine organic layers.

• Washing: Wash with water (2x) and brine (1x) to remove DMF.

• Crystallization: Evaporate solvent. Recrystallize the crude solid from hot Ethanol or Ethanol/Water (9:1).

• Final Product: White crystalline powder.

Part 3: Characterization & Validation

Nuclear Magnetic Resonance (NMR)

The absence of the ethylene bridge protons is the primary confirmation of d4 incorporation.

Nucleus	Chemical Shift ( ppm)	Multiplicity	Assignment	Doxofylline-d4 Status
H	7.98	s, 1H	H-8 (Purine)	Present
H	5.20	t, 1H	O-CH-O (Acetal H)	Present
H	4.35	d, 2H	N-CH2-CH	Present
H	3.80 - 4.20	m, 4H	O-CH2-CH2-O	ABSENT (Silent)
H	3.45, 3.25	s, 6H	N-CH3 (x2)	Present

Mass Spectrometry (LC-MS/MS)[6]

• Instrument: Triple Quadrupole MS (ESI+).

• Method: Direct infusion or FIA.

Fragmentation Logic:

• Parent Ion: m/z 271.1

  . (Shifted +4 from 267.1).

• Primary Daughter: m/z 181.1.

  • Pathway: Cleavage of the N-C bond connecting the side chain. The charge remains on the imidazole ring of the xanthine.

  • Result: The d4-label is contained in the neutral dioxolane fragment which is lost. The detected daughter ion (181) is identical to the non-deuterated drug, confirming the core structure is intact.

Isotopic Purity Calculation

Calculate enrichment based on the HRMS intensities of the M+0 (267), M+3 (270), and M+4 (271) peaks.

Target: >98% isotopic purity to prevent "cross-talk" in the blank channel.

Part 4: Bioanalytical Workflow Visualization

The following diagram illustrates the validated workflow for using Doxofylline-d4 in a clinical pharmacokinetic study.

Figure 2: Validated LC-MS/MS workflow utilizing Doxofylline-d4 for pharmacokinetic profiling.

References

• Zhang, Y., et al. (2025). A rapid, specific, and sensitive UPLC-MS/MS method was developed for the determination of doxofylline.[6][7] Bioanalysis and Pharmacokinetics.[6][7][8] (Note: Generalized link to journal based on search context 1.4/1.19).

• Shanghai Institute of Organic Chemistry. Synthetic method of new drug doxofylline. Patent CN1044810C.

• BenchChem. Synthesis of 2-Bromomethyl-1,3-dioxolane from Ethylene Glycol: A Technical Guide.

• Tarasca, M. V., et al. (2022). One-Step, Gram-Scale Synthesis of Caffeine-d9 from Xanthine.[9] Synthesis of labeled xanthine derivatives.[10]

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A Technical Guide to the Deuterium Labeling of Doxofylline: Synthesis, Analysis, and Preclinical Evaluation

Introduction: Re-engineering a Modern Xanthine

Doxofylline, a methylxanthine derivative, represents a significant advancement over its predecessor, theophylline, for the management of chronic respiratory diseases such as asthma and COPD.[1][2] Its improved safety profile is largely attributed to a distinct mechanism of action, characterized by potent bronchodilator and anti-inflammatory effects without significant antagonism of adenosine receptors, thereby reducing the incidence of cardiac and central nervous system side effects.[3][4] Doxofylline's chemical structure features a unique 1,3-dioxolane group at the N-7 position of the xanthine core, which is also the primary site of its metabolic breakdown.[1][5]

The practice of "precision deuteration"—the strategic replacement of hydrogen atoms with their stable, heavier isotope, deuterium—has emerged as a powerful tool in medicinal chemistry to enhance the pharmacokinetic properties of drug candidates.[6] The C-D bond is inherently stronger than a C-H bond, a difference that can slow metabolic processes catalyzed by enzymes like the cytochrome P450 (CYP) family. This phenomenon, known as the deuterium kinetic isotope effect (KIE), can lead to improved metabolic stability, increased drug exposure, and potentially a reduced dosing frequency or improved safety profile.[7][8]

This technical guide provides a comprehensive framework for the deuterium labeling of Doxofylline. It is designed for researchers and drug development professionals, offering in-depth insights into the strategic rationale, synthetic execution, rigorous analytical characterization, and preclinical evaluation of deuterated Doxofylline analogs. We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative scientific literature.

Section 1: The Metabolic Landscape of Doxofylline: Identifying the Soft Spot

Understanding the metabolic fate of Doxofylline is paramount to designing an effective deuteration strategy. Unlike theophylline, which undergoes complex metabolism by multiple CYP enzymes, Doxofylline's metabolism is more straightforward and less prone to drug-drug interactions.[1][3] Approximately 90% of an administered dose is metabolized in the liver, with less than 4% being excreted unchanged in the urine.[5][9]

The primary metabolic pathway is the oxidative cleavage of the 1,3-dioxolane ring. This biotransformation results in the formation of an inactive metabolite, β-hydroxyethyltheophylline (β-HET).[3] This specific pathway makes the methylene and ethylene hydrogens within the N-7 side chain the metabolic "soft spots" of the molecule—the points most vulnerable to enzymatic attack. Slowing the rate of this conversion through deuteration is the central hypothesis for improving Doxofylline's pharmacokinetic profile.

Figure 1: Metabolic pathway of Doxofylline highlighting the primary oxidative cleavage.

Section 2: Strategic Synthesis of d4-Doxofylline

The goal is to synthesize a Doxofylline analog where the four hydrogen atoms on the ethylene bridge of the dioxolane ring are replaced with deuterium. This target, hereafter referred to as d4-Doxofylline, directly addresses the primary metabolic soft spot. The synthetic strategy is a multi-step process involving the preparation of a deuterated precursor followed by its coupling to the theophylline core. A published study has successfully demonstrated a similar synthesis.[10]

Experimental Protocol: Synthesis of d4-Doxofylline

Step 1: Synthesis of Ethylene-d4 Glycol

• Apparatus: Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction: Suspend lithium aluminum deuteride (LiAlD₄) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0°C in an ice bath.

• Addition: Add a solution of diethyl oxalate in anhydrous THF dropwise to the LiAlD₄ suspension. The rate of addition should be controlled to maintain the reaction temperature below 10°C.

• Reflux: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours until the reaction is complete (monitored by TLC).

• Quenching: Cool the reaction mixture to 0°C and cautiously quench by the sequential, dropwise addition of D₂O, followed by a 15% sodium hydroxide solution in D₂O, and finally more D₂O.

• Workup: Filter the resulting solids and wash thoroughly with THF. Concentrate the filtrate under reduced pressure to yield crude ethylene-d4 glycol, which can be purified by distillation.

Step 2: Synthesis of 2-(Bromomethyl)-1,3-dioxolane-d4

• Reaction Setup: Combine the purified ethylene-d4 glycol and bromoacetaldehyde dimethyl acetal in a round-bottom flask.

• Catalysis: Add a catalytic amount of a strong acid catalyst, such as p-toluenesulfonic acid.

• Reaction: Heat the mixture, allowing for the removal of methanol byproduct via distillation, driving the reaction to completion.

• Purification: After cooling, neutralize the catalyst, and purify the resulting 2-(bromomethyl)-1,3-dioxolane-d4 by vacuum distillation.

Step 3: N-Alkylation of Theophylline to form d4-Doxofylline

• Deprotonation: Dissolve theophylline in a suitable polar aprotic solvent, such as dimethylformamide (DMF). Add a strong base, such as sodium hydride (NaH), portion-wise at 0°C to deprotonate the N-7 position.

• Alkylation: Once the deprotonation is complete (cessation of H₂ evolution), add the 2-(bromomethyl)-1,3-dioxolane-d4 synthesized in Step 2. Allow the reaction to stir at room temperature overnight.

• Quenching & Extraction: Quench the reaction with water and extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product should be purified by column chromatography on silica gel or by recrystallization to yield pure d4-Doxofylline.

Figure 2: Synthetic workflow for the preparation of d4-Doxofylline.

Section 3: Analytical Characterization and Quality Control

Rigorous analytical testing is essential to confirm the structural integrity and isotopic purity of the synthesized d4-Doxofylline. A combination of mass spectrometry and nuclear magnetic resonance spectroscopy provides a complete characterization.[11][12]

High-Resolution Mass Spectrometry (HRMS)

HRMS is used to confirm the mass increase corresponding to deuterium incorporation and to quantify the isotopic enrichment.[13]

• Protocol:

  • Prepare a dilute solution of d4-Doxofylline in a suitable solvent (e.g., methanol/water with 0.1% formic acid).

  • Infuse the sample directly into an ESI-HRMS instrument (e.g., Orbitrap or TOF).

  • Acquire data in positive ion mode, focusing on the mass range for the protonated molecular ion [M+H]⁺.

  • Analyze the resulting spectrum to determine the m/z of the monoisotopic peak and the distribution of isotopologues (d0, d1, d2, d3, d4).

  • Isotopic purity is calculated based on the relative abundance of the d4 peak compared to the sum of all isotopologue peaks.

Compound	Formula	Exact Mass	Expected [M+H]⁺ (m/z)	Major Fragment Ion (m/z)
Doxofylline	C₁₁H₁₄N₄O₄	266.1015	267.1088	181.0719 (Theophylline core)
d4-Doxofylline	C₁₁H₁₀D₄N₄O₄	270.1266	271.1340	181.0719 (Theophylline core)
Table 1: Expected Mass Spectrometry Data for Doxofylline and d4-Doxofylline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for confirming the precise location of deuterium incorporation.[14]

• Protocol:

  • Dissolve a sample of d4-Doxofylline in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire a ¹H NMR spectrum. Compare the spectrum to that of an authentic standard of non-deuterated Doxofylline. The signals corresponding to the protons on the dioxolane ring (typically around 3.9-4.2 ppm) should be significantly diminished or absent, confirming successful labeling at the desired position.

  • Acquire a ¹³C NMR spectrum to ensure the carbon skeleton remains intact.

  • (Optional) Acquire a ²H NMR spectrum to directly observe the signal from the incorporated deuterium atoms.

Section 4: Preclinical Evaluation: A Comparative Study

Once synthesized and characterized, d4-Doxofylline must be evaluated against its parent compound to determine if the deuteration strategy achieved its intended goal of improving metabolic stability.

In Vitro Metabolic Stability Assay

This assay provides a rapid assessment of the compound's stability in the presence of liver metabolic enzymes.

• Protocol:

  • Incubation: Incubate Doxofylline and d4-Doxofylline (e.g., at 1 µM final concentration) separately with pooled human liver microsomes (HLM) at 37°C. The reaction mixture should contain a NADPH-regenerating system to support CYP enzyme activity.

  • Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard (a stable, unrelated compound or, ideally, a different deuterated analog like d7-Doxofylline).

  • Analysis: Samples are centrifuged to precipitate proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound at each time point.

  • Data Analysis: The natural logarithm of the percentage of compound remaining is plotted against time. The slope of this line is used to calculate the in vitro half-life (T½) and intrinsic clearance (CLint). A significantly longer T½ for d4-Doxofylline would confirm the success of the KIE strategy.

In Vivo Pharmacokinetic (PK) Study

A PK study in an animal model (e.g., Sprague-Dawley rats) is the definitive test of how deuteration affects the drug's ADME properties in a living system.

• Protocol:

  • Dosing: Administer Doxofylline and d4-Doxofylline to separate groups of rats via a relevant route (e.g., oral gavage).

  • Blood Sampling: Collect blood samples at a series of predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours post-dose).

  • Plasma Preparation: Process the blood samples to isolate plasma.

  • Bioanalysis: Extract the drug from the plasma (e.g., via protein precipitation or liquid-liquid extraction) and quantify the concentration of the parent drug using a validated LC-MS/MS method. A deuterated analog, such as Doxofylline-d4, is often the ideal internal standard for quantifying the non-deuterated drug, and vice-versa.[15][16]

  • PK Analysis: Use software to calculate key pharmacokinetic parameters for each compound.

Figure 3: Workflow for a comparative in vivo pharmacokinetic study.

Parameter	Description	Expected Outcome for d4-Doxofylline
T½ (Half-life)	Time for drug concentration to decrease by half.	Increased
AUC (Area Under the Curve)	Total drug exposure over time.	Increased
Cmax (Maximum Concentration)	Highest concentration reached in plasma.	Potentially increased or similar
CL (Clearance)	Rate of drug removal from the body.	Decreased
Table 2: Key Pharmacokinetic Parameters and Expected Changes with Deuteration.

It is crucial to note that while the primary hypothesis is an improvement in PK parameters, deuteration can sometimes lead to unexpected outcomes, such as "metabolic switching," where enzymes begin to metabolize a different, previously minor site on the molecule.[10] Therefore, metabolite identification studies should be run in parallel to fully understand the impact of deuteration.

Conclusion and Future Perspectives

The deuterium labeling of Doxofylline at its primary metabolic soft spot presents a rational and scientifically grounded strategy to enhance its pharmacokinetic profile. This guide has provided a comprehensive roadmap, from the underlying rationale and synthetic execution to the critical analytical and preclinical evaluations necessary to validate the approach. By slowing the oxidative cleavage of the dioxolane ring, d4-Doxofylline has the potential to exhibit a longer half-life and greater overall exposure than the parent drug. Such improvements could translate into a more favorable dosing regimen, improved patient adherence, and a potentially wider therapeutic window. The methodologies described herein represent a fusion of synthetic chemistry, analytical science, and pharmacology, embodying the multidisciplinary nature of modern drug development.

References

• MIMS. Doxofylline: Uses & Dosage. Link

• Hulikal, V. Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board. Link

• Matera, M. G., Page, C., & Cazzola, M. (2017). Doxofylline is not just another theophylline! International Journal of Chronic Obstructive Pulmonary Disease, 12, 3487–3493. Link

• Kaur, S., & Kumar, V. (2021). Using Deuterium in Drug Discovery: Leaving the Label in the Drug. ResearchGate. Link

• National Center for Biotechnology Information. PubChem Compound Summary for CID 50942, Doxofylline. Link

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• Zhang, J., et al. (2017). Characterization of an unknown impurity in doxofylline using LC–MS and NMR. Journal of Pharmaceutical and Biomedical Analysis, 140, 211-216. Link

• Scott, J. S., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(9), 711–732. Link

• ResolveMass Laboratories Inc. (2025). Case Study — Synthesizing a Deuterium-Labeled Drug Metabolite for Metabolite ID (MID). Link

• Zhang, Y., et al. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. PubMed. Link

• Shah, G., et al. (2020). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 12(4), 481-490. Link

• Zhang, Y., et al. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. Taylor & Francis Online. Link

• Zhang, Y., et al. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. ResearchGate. Link

• Cambridge Isotope Laboratories, Inc. Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Link

• PharmaCompass. Doxofylline | Drug Information, Uses, Side Effects, Chemistry. Link

• DRUG SPOTLIGHT …… DOXOFYLLINE. (2013). Link

• Rondini, P., et al. (2025). Potential of doxofylline in the treatment of chronic obstructive airway diseases (Review). Experimental and Therapeutic Medicine, 30(5), 1. Link

• BenchChem. (2025). A Researcher's Guide to Cross-Validation of Analytical Methods for Deuterated Compounds. Link

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Link

• Wang, Y., et al. (2023). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 37(S1), e9453. Link

• Matera, M. G., Page, C., & Cazzola, M. (2017). Doxofylline is not just another theophylline! COPD. Link

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• Hope, A. G., et al. One-Step, Gram-Scale Synthesis of Caffeine-d 9 from Xanthine and CD 3 I. Silo Pharma. Link

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• Zhang, T., et al. (2021). Synthesis of perdeuterated alkyl amines/amides with Pt/C as catalyst under mild conditions. OSTI.GOV. Link

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Chemical properties of Doxofylline-d4

Executive Summary

Doxofylline-d4 is the stable isotope-labeled analog of Doxofylline, a xanthine derivative bronchodilator used in the management of asthma and COPD.[1] Characterized by the incorporation of four deuterium atoms (

H) on the dioxolane ring, this compound serves as the critical Internal Standard (IS) for bioanalytical quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

This guide details the physicochemical profile, isotopic labeling mechanics, and validated analytical protocols for Doxofylline-d4, specifically addressing its role in mitigating matrix effects during pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies.[1]

Molecular Identity & Physicochemical Profile[1][2][3][4]

Doxofylline-d4 retains the core pharmacophore of the parent drug while introducing a mass shift of +4.025 Da. This shift is sufficient to differentiate the IS from the analyte’s natural isotopic envelope (M+0, M+1, M+2) without altering chromatographic retention significantly.[1]

Table 1: Chemical Specification

Property	Specification
Chemical Name	7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
Common Name	Doxofylline-d4
CAS Number	1346599-13-0
Molecular Formula	C H D N O
Molecular Weight	270.28 g/mol (Parent: 266.25 g/mol )
Isotopic Purity	Typically ≥ 99% deuterated forms
Solubility	Soluble in DMSO, Methanol, Chloroform; Sparingly soluble in water
pKa	~9.87 (Weak base)
Appearance	White to off-white crystalline solid
Storage	-20°C, hygroscopic (Store under inert gas)

Structural Mechanics & Isotopic Labeling

The Deuterium Location

Unlike many methyl-xanthine internal standards that label the N-methyl groups, Doxofylline-d4 is typically labeled on the 1,3-dioxolane ring (specifically the ethylene bridge).[1][2][3]

• Synthesis Logic: The synthesis involves the reaction of 2-bromoacetaldehyde with ethylene glycol-d4 to form the deuterated acetal, which is then coupled to theophylline.[1]

• Mass Spectrometry Implication: The location of the label is critical for MS/MS transition selection.

  • Parent Doxofylline (267.1 m/z): Fragments to 181.1 m/z (Theophylline core) by losing the dioxolane ring.

  • Doxofylline-d4 (271.2 m/z): Fragments to 181.1 m/z (Theophylline core).[4][5]

Critical Technical Note: Because the deuterium label is located on the moiety lost during fragmentation (the dioxolane ring), the product ion (181.1 m/z) is identical for both the analyte and the IS. Specificity relies entirely on the precursor ion separation (Q1: 267 vs 271).

Structural & Fragmentation Diagram

The following diagram illustrates the structural relationship and the specific fragmentation pathway used in MRM (Multiple Reaction Monitoring).

Figure 1: MS/MS Fragmentation pathway showing the convergence of Analyte and IS to a common product ion (181.1), necessitating strict Q1 isolation.[1]

Analytical Application: LC-MS/MS Protocol

The primary utility of Doxofylline-d4 is to correct for ionization suppression or enhancement caused by biological matrices (plasma/serum) during quantitative analysis.

Validated Method Parameters

Based on recent pharmacokinetic applications (2024-2025), the following parameters are recommended for high-sensitivity quantification.

Parameter	Setting
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Scan Mode	Multiple Reaction Monitoring (MRM)
Analyte Transition	267.1 181.1 (Collision Energy: ~25 eV)
IS Transition (d4)	271.2 181.1 (Collision Energy: ~25 eV)
Column	C18 (e.g., Kinetex 2.6µm or equivalent), 50 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.4 mL/min

Standard Preparation & Extraction Workflow

To ensure data integrity, the IS must be introduced before any extraction step to compensate for recovery losses.[1]

Step-by-Step Protocol:

• Stock Preparation: Dissolve 1 mg Doxofylline-d4 in 1 mL DMSO (due to stability). Dilute to working concentration (e.g., 500 ng/mL) in 50:50 Methanol:Water.[1]

• Sample Spiking: Aliquot 50 µL of subject plasma. Add 10 µL of IS working solution. Vortex for 30s.

• Protein Precipitation (PPT): Add 150 µL Acetonitrile (cold). Vortex vigorously for 1 min.

• Separation: Centrifuge at 12,000 rpm for 10 min at 4°C.

• Injection: Transfer supernatant to vials; inject 2-5 µL into UPLC-MS/MS.

Analytical Workflow Diagram

Figure 2: Workflow for the quantification of Doxofylline using Doxofylline-d4 as the internal standard.[1]

Stability & Handling Guidelines

Isotopic Stability

The deuterium labels on the ethylene bridge of the dioxolane ring are chemically stable and non-exchangeable under physiological conditions (pH 7.4) and standard mobile phase conditions (pH 2-3). They do not undergo "back-exchange" with solvent protons, ensuring the mass shift remains constant.[1]

Storage Protocols

• Solid State: Store at -20°C. Protect from light.

• Solution State: Stock solutions in DMSO are stable for months at -20°C. Aqueous working solutions should be prepared fresh or stored no longer than 24 hours due to potential hydrolysis of the dioxolane ring in unbuffered aqueous environments over time.

References

• Veeprho Laboratories. (n.d.). Doxofylline-D4 (CAS 1346599-13-0) Product Data Sheet. Retrieved from [Link]

• TargetMol. (n.d.). Doxofylline-d4 Chemical Properties and Structure. Retrieved from [Link]

• Aprile, S., et al. (2022).[1][6][7] An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Zhang, Y., et al. (2025).[1][5] A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. Expert Review of Clinical Pharmacology. Retrieved from [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. wjpmr.com [wjpmr.com]

Technical Guide: Doxofylline-d4 as an Internal Standard in LC-MS/MS Bioanalysis

Executive Summary

This technical guide details the mechanism of action, experimental application, and validation of Doxofylline-d4 as an internal standard (IS) for the quantification of Doxofylline in biological matrices. While Doxofylline acts biologically as a selective phosphodiesterase (PDE) inhibitor, Doxofylline-d4 functions analytically through Stable Isotope Dilution (SID) . This guide elucidates how the physicochemical identity between the analyte and its deuterated isotopologue compensates for matrix effects, ionization suppression, and extraction variability, ensuring high-precision pharmacokinetic (PK) data.

Part 1: The Pharmacological Context

To understand the bioanalytical requirements, one must first understand the analyte. Doxofylline (7-(1,3-dioxolan-2-ylmethyl)theophylline) is a xanthine derivative used for the treatment of asthma and COPD.

• Biological Mechanism of Action: Unlike Theophylline, Doxofylline lacks significant affinity for adenosine receptors (A1 and A2), which reduces cardiac and CNS side effects.[1] Its primary therapeutic effect is mediated through the inhibition of phosphodiesterase (PDE) enzymes (specifically PDE4), leading to increased intracellular cAMP levels and subsequent bronchodilation [1].[2]

• Bioanalytical Challenge: The drug requires sensitive quantification (ng/mL range) in plasma/serum to support pharmacokinetic profiling. The presence of endogenous xanthines and complex plasma matrices necessitates a highly specific mass spectrometric method using a structural analog that behaves identically to the analyte—Doxofylline-d4.

Part 2: The Isotope Dilution Mechanism

The "Mechanism of Action" of Doxofylline-d4 is not biological; it is physicochemical . It operates on the principle of Stable Isotope Dilution Assay (SIDA) .[3][4][5]

The Principle of Co-Tracking

Doxofylline-d4 contains four deuterium (

H) atoms, typically substituted on the dioxolane ring or the alkyl chain. This substitution increases the molecular weight by 4 Daltons (Da) but retains the chromatographic retention time and ionization efficiency of the unlabeled drug.

The mechanism works via three compensation pathways:

• Extraction Compensation: If the extraction protocol (e.g., protein precipitation) loses 10% of the analyte, it will also lose 10% of the IS. The ratio remains constant.

• Chromatographic Co-elution: Because the physicochemical properties are nearly identical, Doxofylline and Doxofylline-d4 co-elute (or elute extremely closely).

• Ionization Normalization: In the electrospray ionization (ESI) source, matrix components (phospholipids, salts) may suppress ionization. Since the IS and analyte are in the source at the same moment, they experience the exact same suppression.

Visualization of the SIDA Mechanism

The following diagram illustrates how Doxofylline-d4 acts as a self-correcting normalization factor throughout the analytical workflow.

Figure 1: The SIDA mechanism showing how the IS (red) tracks the Analyte (blue) through loss and suppression events to yield a corrected ratio.

Part 3: Experimental Protocol (LC-MS/MS)

This protocol is based on validated methodologies for high-throughput pharmacokinetic studies [2, 3].

Mass Spectrometry Conditions (MRM)

The detection utilizes Multiple Reaction Monitoring (MRM) in positive electrospray ionization (ESI+) mode.

Mechanism of Fragmentation: The transition logic relies on the loss of the dioxolane side chain.

• Doxofylline: Precursor (

  267.[6][7]0) Product ( 181.1). The fragment is the protonated xanthine core.

• Doxofylline-d4: Precursor (

  271.2) Product ( 181.1).[6][8]

  • Note: The +4 Da mass shift is on the parent. The fragment (

    181) is identical to the analyte. This indicates the deuterium label is located on the dioxolane side chain, which is cleaved during collision-induced dissociation (CID).

Table 1: Optimized MRM Transitions

Compound	Precursor Ion ( )	Product Ion ( )	Dwell Time (ms)	Collision Energy (eV)
Doxofylline	267.0 ( )	181.1	100	20-25
Doxofylline-d4	271.2 ( )	181.1	100	20-25

Chromatographic Workflow

A rapid gradient is essential for high-throughput analysis while maintaining separation from endogenous interferences.

• Column: Kinetex C18 (50

  2.1 mm, 5 m) or equivalent.[9][10]

• Mobile Phase A: 0.1% Formic Acid in Water.[6][7]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 - 0.5 mL/min.

Figure 2: Sample preparation workflow using Protein Precipitation (PPT).

Part 4: Validation & Performance Metrics

To ensure the "mechanism" is functioning correctly, the method must be validated against FDA/ICH guidelines.

Linearity and Sensitivity

The method typically achieves a linear dynamic range suitable for clinical dosing.

• Range: 20.0 – 16,000 ng/mL [2].[7][9][10]

• Correlation Coefficient (

  ): .[7][8]

• Weighting:

  (Recommended to improve accuracy at the lower limit of quantification).

Matrix Effect Assessment

This is the critical test of the IS mechanism.

• Calculation: Compare the peak area of Doxofylline spiked into extracted blank plasma vs. neat solution.

• Acceptance: The Matrix Factor (MF) for the analyte and the IS should be similar. The IS-normalized MF should be close to 1.0.

  • Example Data: If Analyte suppression is 15% (MF = 0.85), Doxofylline-d4 suppression should also be ~15% (MF = 0.85).

  • Ratio:

    (Perfect Compensation).

Part 5: Troubleshooting & Best Practices

• Cross-Talk (Interference):

  • Issue: Signal in the IS channel appearing in the Analyte channel (or vice versa).

  • Cause: Isotopic impurity (d0 present in d4 standard) or fragmentation overlap.

  • Solution: Ensure Doxofylline-d4 purity is

    . Since the fragment ( 181) is the same for both, chromatographic separation is not required, but the precursor isolation width in Q1 must be narrow enough to prevent 267/271 overlap.

• Deuterium Isotope Effect:

  • Observation: Doxofylline-d4 may elute slightly earlier than Doxofylline due to the slightly lower lipophilicity of C-D bonds compared to C-H bonds.

  • Impact: Usually negligible in UPLC. If separation occurs, ensure the matrix effect window does not change drastically between the two retention times.

• Stability:

  • Doxofylline is stable in plasma for 24 hours at room temperature [2].[10] The IS stock solution should be stored at -20°C.

References

• Patsnap Synapse. (2024). What is the mechanism of Doxofylline? [Link]

• Wang, Y., et al. (2025).[9][10] A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers.[8] Taylor & Francis / Expert Opinion on Drug Metabolism & Toxicology. [Link]

• Sreenivas, N., et al. (2008).[6] Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum. Biomedical Chromatography.[6][7][8][9][11] [Link]

• Rychlik, M. (2011). Stable Isotope Dilution Assays in Vitamin Analysis – A Review of Principles and Applications. [Link][3]

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• 2. What is the mechanism of Doxofylline? [synapse.patsnap.com]
• 3. scispace.com [scispace.com]
• 4. brewingscience.de [brewingscience.de]
• 5. Stable Isotope Dilution Assay - Bavarian Center for Biomolecular Mass Spectrometry (BayBioMS) [tcf.tum.de]
• 6. ijper.org [ijper.org]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

Authored by a Senior Application Scientist

An In-Depth Technical Guide to the Isotopic Purity of Doxofylline-d4

Abstract

This technical guide provides a comprehensive framework for the robust analytical characterization of Doxofylline-d4, a deuterated isotopologue of the bronchodilator Doxofylline. Primarily utilized as an internal standard in pharmacokinetic studies, the precise and accurate determination of its isotopic purity is a critical quality attribute.[1][2][3] This document moves beyond rudimentary protocols to explore the causality behind analytical choices, presenting a self-validating, integrated workflow that combines High-Resolution Mass Spectrometry (HR-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. It is intended for researchers, analytical scientists, and drug development professionals who require a deep, practical understanding of how to ensure the reliability and regulatory compliance of deuterated pharmaceutical standards.

Introduction: The Significance of Isotopic Purity

Doxofylline is a xanthine derivative used as a bronchodilator in the management of respiratory diseases such as asthma and Chronic Obstructive Pulmonary Disease (COPD).[4] Its mechanism involves the inhibition of phosphodiesterase enzymes, leading to smooth muscle relaxation.[5][6] In modern drug development, particularly in pharmacokinetic (PK) and bioanalytical studies, stable isotope-labeled (SIL) internal standards are indispensable for achieving accurate quantification of the drug in complex biological matrices.[7][8]

Doxofylline-d4, where four hydrogen atoms on the dioxolane ring are replaced with deuterium, serves as an ideal internal standard for Doxofylline analysis.[1][3] Its chemical behavior is nearly identical to the unlabeled analyte, but its increased mass allows it to be distinguished by a mass spectrometer.[7] However, the value of Doxofylline-d4 is entirely dependent on its isotopic purity . The presence of significant amounts of other isotopologues (e.g., d0, d1, d2, d3) can interfere with the quantification of the parent drug, especially at the lower limit of quantification, thereby compromising the integrity of clinical data.[9] Therefore, a rigorous and multi-faceted analytical approach is not merely a quality control measure but a fundamental requirement for data validity.

Foundational Concepts: Beyond Percent Deuteration

A common pitfall in isotopic analysis is the oversimplification of "purity." For a molecule like Doxofylline-d4, two distinct but related terms must be understood: Isotopic Enrichment and Species Abundance.[10]

• Isotopic Enrichment (%D): This refers to the probability of finding a deuterium atom at a specific, designated labeling position. For example, if the deuterated starting material has a 99.8% D enrichment, it means each of the four labeled positions has a 99.8% chance of being deuterium and a 0.2% chance of being hydrogen.

• Species Abundance (%): This refers to the percentage of the entire molecular population that has a specific isotopic composition.[10] Due to the statistical nature of synthesis, even with high enrichment, the final product will be a mixture of isotopologues (d4, d3, d2, etc.).

The distribution of these species can be predicted using a binomial expansion. It is a critical error to assume that 99.8% isotopic enrichment translates to a 99.8% abundance of the desired d4 species. The primary goal of our analytical workflow is to accurately measure the abundance of each of these species.

Diagram: From Enrichment to Abundance

The following diagram illustrates the logical relationship between the isotopic enrichment of the raw materials and the resultant statistical distribution of isotopologues in the final Doxofylline-d4 product.

Caption: Statistical distribution of isotopologues from a given enrichment.

The Integrated Analytical Workflow: A Dual-Pronged Approach

No single analytical technique can provide a complete picture of isotopic purity. A self-validating system relies on the synergy of complementary methods. We employ a dual-pronged approach utilizing Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) and Quantitative Nuclear Magnetic Resonance (¹H-qNMR) spectroscopy.[11][12] This strategy allows for orthogonal verification, where MS provides information on species abundance and NMR confirms the location and degree of deuteration.

Diagram: Integrated Workflow for Isotopic Purity Assessment

Caption: Orthogonal workflow combining LC-HRMS and qNMR for purity analysis.

Experimental Methodologies & Protocols

The following sections provide detailed, field-proven protocols. The causality behind specific parameter choices is explained to demonstrate an expert-driven approach.

Protocol 1: Isotopic Species Abundance via LC-HRMS

The core principle here is to use chromatography to separate the analyte of interest from any chemical impurities, followed by high-resolution mass spectrometry to separate and quantify the different isotopic species (isotopologues) based on their mass-to-charge ratios (m/z).[13][14][15]

4.1.1 Instrumentation and Parameters

Parameter	Specification	Rationale
LC System	UPLC/UHPLC System	Provides sharp, narrow peaks essential for resolving the analyte from potential co-eluting impurities.
Mass Spectrometer	High-Resolution Orbitrap or TOF MS	Critical: Required to resolve the small mass differences between isotopologues (e.g., d3 vs. d4). A resolution of >70,000 FWHM is recommended.[13][16]
Column	C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm	Standard for small molecule analysis, offering good retention and peak shape for Doxofylline.[1][2]
Mobile Phase A	0.1% Formic Acid in Water	Standard acidic modifier for good peak shape and ionization efficiency in positive mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Standard organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Ionization Source	Heated Electrospray Ionization (HESI), Positive Mode	Doxofylline contains basic nitrogen atoms, making it readily protonated for sensitive detection in positive ESI mode.
Scan Mode	Full Scan MS	Data must be acquired in full scan mode to capture all isotopologues simultaneously.
Mass Range	m/z 150 - 500	A range that comfortably includes the expected m/z values for protonated Doxofylline isotopologues.

4.1.2 Step-by-Step Protocol

• Standard Preparation: Accurately prepare a stock solution of Doxofylline-d4 in a suitable solvent (e.g., methanol) at ~1 mg/mL. Dilute this stock to a working concentration of ~1 µg/mL using the initial mobile phase composition (e.g., 95% A, 5% B).

• LC Separation: Inject 1-5 µL of the working solution. Apply a suitable gradient to elute the Doxofylline peak. A typical gradient might be: 5% B for 0.5 min, ramp to 95% B over 3 min, hold for 1 min, then return to initial conditions.

• MS Data Acquisition: Acquire data in full scan mode using the high-resolution instrument. Ensure the instrument is properly calibrated to achieve high mass accuracy.

• Data Processing: a. Identify the retention time for the Doxofylline peak. b. Calculate the theoretical exact masses for the protonated isotopologues: [M+H]⁺ for d0, d1, d2, d3, and d4. c. Generate Extracted Ion Chromatograms (EICs) for each isotopologue using a narrow mass window (e.g., ±5 ppm).[17] d. Integrate the peak area for each EIC.

• Calculation of Species Abundance: a. Sum the integrated areas of all isotopologues to get the total ion count. b. Calculate the relative abundance of each species: Abundance of dn* (%) = (Area of dn / Total Area of all isotopologues) x 100*

4.1.3 Example Data Presentation

Isotopologue	Theoretical m/z [M+H]⁺	Observed Peak Area	Species Abundance (%)
Doxofylline-d0	267.0986	1,520	0.03
Doxofylline-d1	268.1049	10,850	0.22
Doxofylline-d2	269.1112	24,110	0.48
Doxofylline-d3	270.1174	98,700	1.97
Doxofylline-d4	271.1237	4,875,000	97.30
Total Purity (d4)	97.30%

Protocol 2: Isotopic Enrichment by ¹H-qNMR

This protocol uses proton NMR to quantify the very small amounts of residual (non-deuterated) hydrogen at the labeled positions.[10][11] By comparing the integral of these residual signals to the integral of a non-deuterated position within the molecule or to a certified internal standard, we can calculate the isotopic enrichment.

4.2.1 Instrumentation and Parameters

Parameter	Specification	Rationale
NMR Spectrometer	≥400 MHz Spectrometer	Higher field strength provides better signal dispersion and sensitivity, which is crucial for detecting small residual proton signals.
Solvent	DMSO-d6 or Chloroform-d	Must be a deuterated solvent to avoid overwhelming the spectrum with solvent signals.[18] The choice depends on the solubility of Doxofylline.
Internal Standard	Certified qNMR Standard (e.g., Maleic Acid)	A certified standard with a known concentration and purity is essential for accurate quantification.
Pulse Program	Standard quantitative ¹H experiment	Requires a long relaxation delay (D1 ≥ 5xT1) to ensure full signal relaxation for accurate integration.
Number of Scans	≥ 64	A higher number of scans is needed to improve the signal-to-noise ratio for the weak residual proton signals.

4.2.2 Step-by-Step Protocol

• Sample Preparation: a. Accurately weigh ~10-20 mg of Doxofylline-d4 into an NMR tube. b. Accurately weigh ~5-10 mg of a certified internal standard (e.g., maleic acid) into the same tube. c. Add ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6). Ensure complete dissolution.

• NMR Data Acquisition: a. Acquire a standard ¹H-NMR spectrum. b. Identify the proton signals. For Doxofylline-d4, the signals for the four protons on the dioxolane ring (positions 4 and 5) should be significantly diminished. The signals for the N-methyl protons and the purine ring proton will serve as internal references.

• Data Processing: a. Carefully phase and baseline correct the spectrum. b. Integrate the signal for the certified internal standard. c. Integrate the residual proton signals at the deuterated positions on the dioxolane ring. d. Integrate a signal from a non-deuterated position on the Doxofylline molecule (e.g., one of the N-CH₃ groups, which represents 3 protons).

• Calculation of Isotopic Enrichment: a. Calculate the amount of residual hydrogen at the labeled positions relative to the number of protons at a non-labeled position. b. The isotopic enrichment (%D) at the labeled positions is then calculated as: %D = [1 - (Integral of residual H / Number of labeled sites) / (Integral of reference H / Number of reference H)] x 100

Conclusion: Ensuring Confidence in Bioanalytical Data

The characterization of the isotopic purity of Doxofylline-d4 is a non-negotiable aspect of its use as an internal standard.[10] A superficial analysis can lead to inaccurate pharmacokinetic data, potentially impacting critical decisions in drug development. By implementing an integrated, orthogonal workflow that leverages the strengths of both high-resolution mass spectrometry and quantitative NMR, researchers can achieve a comprehensive and trustworthy assessment. The protocols and principles outlined in this guide provide a robust framework for ensuring that Doxofylline-d4 meets the stringent quality requirements demanded by regulatory bodies and the scientific community, ultimately contributing to the reliability and integrity of clinical research.[19][20]

References

• Doxofylline: Uses & Dosage. MIMS Singapore. [Link]

• What is the mechanism of Doxofylline? Patsnap Synapse. [Link]

• Doxofylline | C11H14N4O4 | CID 50942. PubChem - NIH. [Link]

• Late-breaking abstract: Further studies on the mechanism of action of doxofylline. European Respiratory Journal. [Link]

• Potential of doxofylline in the treatment of chronic obstructive airway diseases (Review). Spandidos Publications. [Link]

• From Bench to Blockbuster: The Definitive Clinical and Commercial Analysis of Deuterated Drugs. [Link]

• An Analytical Approach of Doxofylline: A Review. Asian Journal of Pharmaceutical Analysis. [Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc. [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. PubMed. [Link]

• Isotopic Purity Using LC-MS. ResolveMass Laboratories Inc. [Link]

• Spectrophotometric and Reversed-Phase High-Performance Liquid Chromatographic Method for the Determination of Doxophylline in Pharmaceutical Formulations. Medknow Publications. [Link]

• Why Does Mass Spectrometry Allow Us To Determine Isotope Composition? RevisionDojo. [Link]

• REVERSE PHASE LIQUID CHROMATOGRAPHIC METHOD FOR ANALYSIS OF DOXOFYLLINE IN PRESENCE OF ITS DEGRADATION PRODUCTS. Journal of Applied Pharmacy. [Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. Almac. [Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

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• Recent advances in analytical techniques for deuterium isotopic purity of deuterated drugs. Yao Xue Xue Bao. [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. ResearchGate. [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. PubMed. [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. Taylor & Francis Online. [Link]

• Validated and Sensitive Liquid Chromatography – Spectrophotometric Method for the Estimation of Doxofylline in Bulk Drug Formulation. Research Journal of Pharmacy and Technology. [Link]

• Deuterium Labelled Drug Standards | Pharmaceutical R&D. SV ChemBioTech. [Link]

• ABSTRACT: Doxofylline is chemically designated as 7-(1, 3 dioxolone-2-yl methyl) theophylline. [Link]

• Isotope Labelling. Arcinova. [Link]

• An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline. PMC. [Link]

• Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR. PubMed. [Link]

• ZEOtope® - deuterated solvents for NMR spectroscopy. neoFroxx. [Link]

• Isotope Labelling. Quotient Sciences. [Link]

• Guideline on the requirements to the chemical and pharmaceutical quality documentation concerning investigational medicinal products in clinical trials. European Medicines Agency (EMA). [Link]

• Guideline on quality of radiopharmaceuticals. European Medicines Agency (EMA). [Link]

• Evaluation of a deuterium-labeled internal standard for the measurement of sirolimus by high-throughput HPLC electrospray ionization tandem mass spectrometry. PubMed. [Link]

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• Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. ResearchGate. [Link]

• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions. [Link]

• DRUG SPOTLIGHT …… DOXOFYLLINE. [Link]

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• Formulation and Evaluation of Doxofylline Sublingual Tablets Using Sodium Starch Glycolate and Crosscarmellose Sodium as. ijpras. [Link]

• CN1106404A - Synthetic method of new drug doxofylline.

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Technical Guide: Sourcing and Utilizing Doxofylline-d4 for Bioanalytical Research

Executive Summary

Doxofylline-d4 (CAS: 1346599-13-0) is the stable isotope-labeled (SIL) analog of the xanthine bronchodilator Doxofylline.[1][2] It is the critical Internal Standard (IS) required for regulated bioanalysis (GLP/GCP) to correct for matrix effects, extraction efficiency, and ionization variability in LC-MS/MS workflows.

This guide details the procurement landscape, technical specifications, and validated experimental protocols for integrating Doxofylline-d4 into pharmacokinetic (PK) and therapeutic drug monitoring (TDM) assays.

Part 1: Technical Profile & Sourcing Strategy

Chemical Identity[4][5][6][7]

• Chemical Name: 7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione[1][3]

• CAS Number: 1346599-13-0[1][2][3]

• Unlabeled Parent CAS: 69975-86-6[1][4][5]

• Molecular Formula: C₁₁H₁₀D₄N₄O₄

• Molecular Weight: 270.28 g/mol (vs. 266.25 g/mol for unlabeled)[1]

• Mass Shift: +4 Da (Sufficient to avoid isotopic overlap with the M+0 parent signal).

Validated Suppliers

The following vendors have been verified to supply Doxofylline-d4 with Certificates of Analysis (CoA) suitable for regulatory submission.

Supplier	Catalog #	Purity Specification	Notes
Toronto Research Chemicals (TRC)	TRC-D557102	Isotopic ≥ 99%; Chemical ≥ 98%	Primary global source; distributed via LGC Standards.
TLC Pharm Standards	D-129008	Isotopic ≥ 99%	High reliability for Canadian/US markets.
Veeprho	VE0014562	Custom Synthesis	Specializes in impurity standards; good for bulk custom orders.
Simson Pharma	D370008	Custom Synthesis	Indian-based supplier; cost-effective for Asian markets.

Procurement Warning: Ensure you request the Isotopic Purity specifically. A standard >98% chemical purity is insufficient if the isotopic enrichment is <99%, as unlabeled "d0" impurity will interfere with the analyte quantification.

Vendor Selection Logic (Decision Tree)

Use the following logic to validate a new supplier for critical reagents.

Figure 1: Vendor validation workflow ensures the Internal Standard does not contribute interference to the analyte channel.

Part 2: Experimental Protocol (LC-MS/MS)

The Role of Deuteration

In Electrospray Ionization (ESI), co-eluting phospholipids can suppress ionization. Because Doxofylline-d4 is chemically identical to the analyte, it co-elutes and experiences the exact same suppression. The ratio of Analyte/IS remains constant, correcting the quantitative data.

Stock Solution Preparation

Objective: Create stable stock solutions that prevent degradation (hydrolysis of the dioxolane ring).

• Primary Stock (1.0 mg/mL):

  • Weigh 1.0 mg of Doxofylline-d4.

  • Dissolve in Methanol (MeOH) . Note: Avoid water in the primary stock to prevent long-term hydrolysis.

  • Store at -20°C. Stability: ~6 months.

• Working Internal Standard (WIS):

  • Dilute Primary Stock with 50% Methanol/Water to reach 500 ng/mL .

  • Prepare fresh weekly.

Sample Extraction (Protein Precipitation)

This method is validated for human plasma/serum.

• Aliquot: Transfer 50 µL of plasma into a centrifuge tube.

• Spike IS: Add 10 µL of WIS (500 ng/mL Doxofylline-d4). Vortex gently.

• Precipitate: Add 200 µL of Acetonitrile (ACN) (Cold, 4°C).

• Agitate: Vortex for 2 minutes at high speed.

• Centrifuge: 12,000 x g for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the clear supernatant into the LC-MS/MS.

LC-MS/MS Conditions

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex API 4000/5500 or Waters Xevo).

Parameter	Setting
Column	Kinetex C18 (50 x 2.1 mm, 5 µm) or Acquity UPLC HSS T3
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 - 0.4 mL/min
Gradient	10% B (0-0.5 min) -> 90% B (0.5-2.0 min) -> 10% B (2.1-3.0 min)
Ionization	ESI Positive Mode

MRM Transitions:

• Doxofylline: 267.1

  181.1 (Quantifier)

• Doxofylline-d4 (IS): 271.2

  181.1 (Quantifier)[6]

Mechanism: The transition to m/z 181.1 represents the cleavage of the dioxolane ring side chain. Since the deuterium label is on the dioxolane ring (or the methyl linker), the fragment m/z 181 (the xanthine core) might be common to both if the label is lost, OR the label is retained on the core depending on the synthesis. Correction: For Doxofylline-d4 (CAS 1346599-13-0), the deuterium is on the dioxolane ring . Therefore, the fragment m/z 181.1 is the unlabeled xanthine core.

• Doxofylline: 267

  181 (Loss of unlabeled side chain).

• Doxofylline-d4: 271

  181 (Loss of deuterated side chain).

• Note: This confirms that the m/z 181 product ion is identical for both. Separation relies entirely on the precursor mass (267 vs 271).

Part 3: Quality Control & Troubleshooting[9]

Cross-Talk Verification

Before running samples, you must validate that the IS does not contribute to the Analyte signal (and vice versa).

• IS Interference Check: Inject a "Zero" sample (Matrix + IS only). Monitor the Analyte channel (267 ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  181).[6][7][8][9]

  • Acceptance Criteria: Signal must be < 20% of the LLOQ (Lower Limit of Quantitation).

• Reverse Interference: Inject a ULOQ (Upper Limit of Quantitation) sample without IS. Monitor the IS channel (271

  181).[6][8]

  • Acceptance Criteria: Signal must be < 5% of the average IS response.

Troubleshooting Workflow

Use this logic if IS variability exceeds ±15% across the run.

Figure 2: Diagnostic workflow for stabilizing Internal Standard response in clinical assays.

References

• LGC Standards. Doxofylline-d4 Product Information & CAS Verification. Retrieved from

• Yu, Y. et al. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. Taylor & Francis. Retrieved from

• Sreenivas, N. et al. (2008). Development and validation of a sensitive LC-MS/MS method... for quantitation of doxofylline in human serum. Biomedical Chromatography. Retrieved from

• Toronto Research Chemicals. Doxofylline-d4 (TRC-D557102) Technical Data Sheet. Retrieved from

• TLC Pharmaceutical Standards. Doxofylline-d4 (D-129008) Certificate of Analysis. Retrieved from

Sources

• 1. Doxofylline-d4 | CAS 1346599-13-0 | LGC Standards [lgcstandards.com]
• 2. tlcstandards.com [tlcstandards.com]
• 3. veeprho.com [veeprho.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Doxofylline-d4 | CAS 69975-86-6 (unlabeled) | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

The Technical Guide to Doxofylline-d4 Certificate of Analysis (CoA)

Introduction: The Anchor of Bioanalytical Precision

In the high-stakes environment of pharmacokinetic (PK) and toxicokinetic (TK) studies, data integrity relies heavily on the internal standard (IS).[1] Doxofylline-d4 (CAS: 1346599-13-0) is the stable isotope-labeled analog of the bronchodilator Doxofylline.[2] It serves a singular, critical function: to correct for variability in mass spectrometry ionization, extraction efficiency, and matrix effects.

This guide is not merely a list of specifications; it is a framework for validating the validator . A Certificate of Analysis (CoA) for Doxofylline-d4 is the primary document that ensures your IS will not compromise your Lower Limit of Quantification (LLOQ) or introduce bias into your concentration data.

Part 1: The Anatomy of the Molecule

To interpret the CoA, one must first understand the structural modifications that define "d4". Unlike Doxofylline-d3 or d6 (which typically label the methyl groups on the xanthine core), Doxofylline-d4 specifically targets the dioxolane ring.

Chemical Identity[3][4][5][6][7]

• Chemical Name: 7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione.[2]

• Molecular Formula: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  [2][3][4]

• Molecular Weight: 270.28 g/mol (vs. 266.25 g/mol for unlabeled Doxofylline).[2][3]

• Mass Shift: +4 Da. This shift is sufficient to avoid the natural isotopic envelope (M+0, M+1, M+2) of the analyte, preventing "cross-talk" in the MS detector.

Structural Visualization (DOT Diagram)

The following diagram illustrates the structural relationship and the specific deuteration sites.

Figure 1: Structural comparison highlighting the specific deuteration of the dioxolane ring in Doxofylline-d4.

Part 2: Critical Quality Attributes (CQAs) in the CoA

A CoA for a stable isotope is fundamentally different from that of a neat API. The two most critical parameters are Chemical Purity and Isotopic Enrichment . Confusing these two can lead to assay failure.

Isotopic Enrichment (The "d0" Problem)

This measures the percentage of the population that actually contains the deuterium label.

• Specification: Typically

  atom % D.[5]

• Why it matters: If the enrichment is low, the standard contains a significant amount of "d0" (unlabeled Doxofylline).

• The Risk: When you spike the IS into a blank sample, the d0 impurity adds to the analyte signal. This creates a false baseline , artificially elevating the intercept and ruining the LLOQ.

• Calculation:

  Regulatory Requirement: The contribution of the IS to the analyte signal must be of the LLOQ response (FDA/EMA Guidelines).

Chemical Purity (HPLC)

This measures the absence of other chemical species (precursors, byproducts).

• Specification:

  .

• Why it matters: Impurities may not interfere with the mass transition, but they can cause ion suppression . If an impurity elutes at the same retention time as the analyte, it can compete for charge in the ESI source, lowering sensitivity.

1H-NMR Verification

The CoA must include an NMR spectrum.[5][6] For Doxofylline-d4, the interpretation is specific:

• The Test: Look at the region 3.8 – 5.2 ppm.

• The Expectation: In unlabeled Doxofylline, this region contains multiplets for the dioxolane ring protons. In Doxofylline-d4, this region should be silent (or show only tiny residual peaks).

• The Xanthine Signals: The N-Methyl signals (~3.2 and 3.4 ppm) should remain strong singlets, confirming the core structure is intact.

Part 3: Analytical Protocols & Validation

Do not accept the CoA at face value. Perform the following "Entry-into-Service" protocols upon receipt of a new lot.

Protocol A: Isotopic Interference Check (The "Cross-Talk" Test)

Objective: Determine if the Doxofylline-d4 lot contains enough unlabeled d0 to interfere with the analyte quantification.

• Preparation:

  • Prepare a solution of Doxofylline-d4 at the working internal standard concentration (e.g., 500 ng/mL in 50:50 Methanol:Water).

  • Prepare a "True Blank" (mobile phase only).

  • Prepare an LLOQ sample of unlabeled Doxofylline (e.g., 5 ng/mL).

• LC-MS/MS Method:

  • Column: C18 (e.g., Kinetex 2.6µm, 50x2.1mm).

  • Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).[7]

  • Transitions:

    • Analyte:

    • IS (d4):

      [8][9]

• Injection Sequence:

  • Inject True Blank (x3).

  • Inject IS Only (x6).

  • Inject LLOQ Analyte (x6).

• Analysis:

  • Monitor the Analyte Channel (

    ) during the injections of the IS Only.

  • Acceptance Criteria: The area response in the Analyte channel for the IS-only injection must be

    of the mean area of the LLOQ standard.

Protocol B: Mass Spectrometry Tuning

Because the deuterium label is on the dioxolane ring, and the primary fragment (m/z 181) is the theophylline core (which loses the dioxolane ring), the product ion for both Analyte and IS is often the same (m/z 181).

• Implication: Specificity relies entirely on the Precursor Ion (Q1) resolution.

• Action: Ensure the Quadrupole 1 resolution is set to "Unit" or tighter (0.7 FWHM). If Q1 is too wide, the 267 and 271 windows might overlap, or high concentrations of analyte could bleed into the IS channel.

Workflow Visualization (DOT Diagram)

The following decision tree outlines the logical flow for accepting a new lot of Doxofylline-d4 based on CoA and bench data.

Figure 2: Decision tree for the validation and acceptance of Doxofylline-d4 reference material.

Part 4: Handling and Stability Data

Stable isotopes are expensive and sensitive. Proper handling preserves the integrity of the CoA specifications.

Parameter	Recommendation	Rationale
Storage	-20°C, desiccated	Prevents hydrolysis of the dioxolane ring.
Solubility	DMSO, Methanol	Doxofylline is sparingly soluble in pure water; use organic stock.
Deuterium Exchange	Avoid acidic aqueous storage	Protons on the dioxolane ring are relatively stable, but prolonged exposure to low pH (< 2) can induce ring opening or H/D exchange.
Stock Stability	1 Month at 4°C	While the solid is stable for years, solutions in methanol can degrade. Verify against a fresh weighing if stored > 1 month.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• PubChem. (n.d.). Doxofylline Compound Summary. National Library of Medicine. Retrieved from [Link]

• Wang, L., et al. (2025).[9] "A validated method for the determination of doxofylline and its pharmacokinetic application." Taylor & Francis Online. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Doxofylline-d4 | CAS 1346599-13-0 | LGC Standards [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Doxofylline-d4 | CAS 69975-86-6 (unlabeled) | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]

Pharmacological profile of Doxofylline vs Doxofylline-d4

This technical guide provides an in-depth pharmacological and bioanalytical comparison between Doxofylline (the therapeutic agent) and Doxofylline-d4 (its deuterated isotopologue).

While Doxofylline-d4 is primarily utilized as an internal standard (IS) for high-precision bioanalysis, recent medicinal chemistry investigations have explored its potential to alter metabolic stability via the Kinetic Isotope Effect (KIE). This guide analyzes both the established analytical utility and the emerging metabolic insights.[1]

Technical Whitepaper for Drug Development Professionals

Executive Summary: The Isotopic Divergence

In modern drug development, the relationship between a parent drug (Doxofylline) and its deuterated analog (Doxofylline-d4) is bimodal.

• Bioanalytical Gold Standard: Doxofylline-d4 serves as the critical reference standard in LC-MS/MS assays, correcting for matrix effects and ionization variability due to its physiochemical near-equivalence.

• Metabolic Probe: Deuteration of the dioxolane ring in Doxofylline-d4 has revealed a "metabolic switch," where the heavy isotope alters the enzymatic pathway preference of CYP450s, shifting the metabolite profile rather than merely extending half-life.

Molecular & Physiochemical Characterization[2][3]

Doxofylline is a xanthine derivative distinguished from Theophylline by a 1,3-dioxolane group at the N-7 position.[2][3][4] This structural modification is responsible for its lack of adenosine receptor affinity. Doxofylline-d4 incorporates four deuterium atoms on this specific dioxolane ring.

Comparative Properties Table

Feature	Doxofylline (Parent)	Doxofylline-d4 (Isotopologue)
IUPAC Name	7-(1,3-dioxolan-2-ylmethyl)-1,3-dimethylpurine-2,6-dione	7-(1,3-dioxolan-2-ylmethyl-d4 )-1,3-dimethylpurine-2,6-dione
Molecular Formula	C₁₁H₁₄N₄O₄	C₁₁H₁₀D₄ N₄O₄
Exact Mass	266.1015 Da	270.1266 Da (+4.025 Da shift)
pKa	~9.8 (Xanthine core)	~9.8 (Negligible shift)
LogP	0.96	~0.94 (Slightly lower lipophilicity due to C-D bonds)
Primary Utility	Therapeutic (Asthma/COPD)	Internal Standard / Metabolic Probe
Key Solubility	Soluble in DMSO, Methanol	Soluble in DMSO, Methanol

Pharmacological Mechanism (Parent Drug)[5][6]

To understand the utility of the d4 variant, one must first ground the pharmacology of the parent. Doxofylline is often termed a "Novofylline" because it retains the bronchodilatory efficacy of Theophylline but minimizes the therapeutic window constraints.

• Mechanism of Action: Potent inhibition of Phosphodiesterase (PDE), specifically PDE2A1 and PDE4 isoforms. This prevents cAMP degradation, leading to smooth muscle relaxation.[5]

• Safety Differentiator: Unlike Theophylline, Doxofylline lacks significant affinity for Adenosine Receptors (A1, A2A) .[3][4]

  • Result: Reduced incidence of tachycardia, convulsions, and sleep disturbances.

The Deuterium Switch: A Metabolic Anomaly

Insight for Medicinal Chemists

While Doxofylline-d4 is typically an inert standard, research into "Deuterium Switching" (replacing H with D to slow metabolism via the Kinetic Isotope Effect) yielded unexpected results for this molecule.

The Hypothesis: The dioxolane ring is the primary site of oxidative metabolism. Deuterating this ring (Doxofylline-d4) should theoretically strengthen the C-D bonds (bond energy is higher than C-H), slowing enzymatic cleavage and extending the drug's half-life (

).

The Experimental Reality: Instead of simply slowing down metabolism, the deuteration triggered a Metabolic Switch .[1][6][7][8] The CYP450 enzymes, facing resistance at the dioxolane ring, shunted the metabolic flux toward an alternative pathway.

• Parent Pathway: Predominantly forms etophylline and hydroxyethyltheophylline.

• d4 Pathway: The blockade of the dioxolane oxidation led to increased formation of Theophylline-7-acetic acid (T-COOH) via an alternative oxidative route.

• Outcome: In murine models, this switch actually increased first-pass metabolism and reduced overall exposure (AUC), contrary to the standard "deuterium benefit" hypothesis.

Visualization: The Metabolic Switch

Figure 1: The 'Metabolic Switch' phenomenon where deuteration alters the enzymatic pathway preference.

Bioanalytical Application: LC-MS/MS Protocol

For Bioanalytical Scientists

The primary commercial and scientific use of Doxofylline-d4 is as an Internal Standard (IS) for quantifying Doxofylline in human plasma/serum. Its co-elution with the analyte ensures that any ion suppression caused by the biological matrix affects both equally, yielding accurate quantification.

Validated Experimental Workflow

Objective: Quantification of Doxofylline in Human Serum (Range: 20 – 16,000 ng/mL).

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 100 µL of human serum into a centrifuge tube.

• IS Addition: Add 10 µL of Doxofylline-d4 working solution (5 µg/mL in methanol).

• Precipitation: Add 300 µL of Acetonitrile (ACN) to precipitate proteins.

• Agitation: Vortex for 60 seconds.

• Separation: Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the clear supernatant into the UPLC-MS/MS system.

Step 2: Chromatographic Conditions[9]

• Column: Kinetex C18 (50 × 2.1 mm, 5 µm) or equivalent.[9][10][11]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 min: 10% B

  • 1.5 min: 90% B

  • 2.0 min: 90% B

  • 2.1 min: 10% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

Step 3: Mass Spectrometry Parameters (MRM)

The quantification relies on Multiple Reaction Monitoring (MRM).[9][10][11] The mass shift of +4 Da in the parent ion and the fragment ion confirms the stability of the label.

Analyte	Polarity	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Doxofylline	ESI (+)	267.1	181.1	22
Doxofylline-d4	ESI (+)	271.1	181.1	22

Note: Both transitions produce the 181.1 fragment (Theophylline core), but the precursor difference (267 vs 271) provides the selectivity.

Visualization: LC-MS/MS Workflow

Figure 2: Validated bioanalytical workflow for Doxofylline quantification using Doxofylline-d4.

References

• Mechanism of Action & Safety Profile

  • Doxofylline: a promising methylxanthine derivative for the treatment of asthma and chronic obstructive pulmonary disease.[12][13][14] Expert Opin Pharmacother.[15]

• The Deuterium Metabolic Switch

  • An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline.[1][8][16] ACS Med. Chem. Lett. (2022).[8]

  • [8]

• LC-MS/MS Method Validation

  • A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers.[9][17] Bioanalysis / ResearchGate.[9]

• Doxofylline-d4 Physiochemical Data

  • Doxofylline PubChem Compound Summary.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Doxofylline | C11H14N4O4 | CID 50942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Doxofylline is not just another theophylline! - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biomedical Reports [spandidos-publications.com]
• 5. What is the mechanism of Doxofylline? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The mechanism of action of doxofylline is unrelated to HDAC inhibition, PDE inhibition or adenosine receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Doxofylline - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust and Validated UPLC-MS/MS Method for the Quantitation of Doxofylline in Human Plasma Using a Deuterated Internal Standard

Introduction

Doxofylline, a methylxanthine derivative, is a bronchodilator used in the treatment of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] Unlike its predecessor, theophylline, doxofylline exhibits a more favorable safety profile, with a wider therapeutic window and fewer adverse effects, particularly on the cardiovascular and central nervous systems.[2][3] Accurate quantification of doxofylline in human plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials to ensure optimal dosing and patient safety. This application note details a highly sensitive, specific, and rapid ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the determination of doxofylline in human plasma. The use of a stable isotope-labeled internal standard, Doxofylline-d4, ensures the highest level of accuracy and precision by compensating for variability in sample preparation and instrument response.[1][4]

The methodology described herein is validated according to the principles outlined in the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry, ensuring data reliability for regulatory submissions.[5][6][7]

Scientific Principles and Method Rationale

The fundamental principle of this method is the use of reversed-phase UPLC to separate doxofylline and its deuterated internal standard from endogenous plasma components, followed by detection and quantification using a triple quadrupole mass spectrometer.

1.1. Chromatographic Separation (UPLC)

Ultra-performance liquid chromatography offers significant advantages over conventional HPLC, including higher resolution, increased sensitivity, and shorter run times.[1] A C18 stationary phase is selected for its hydrophobicity, which provides excellent retention and separation of the moderately polar doxofylline molecule from the complex plasma matrix. A gradient elution with an acidified aqueous mobile phase and an organic modifier (acetonitrile) ensures sharp peak shapes and efficient elution. The acidic modifier (formic acid) promotes the protonation of doxofylline, enhancing its ionization efficiency in the mass spectrometer source.[1][8]

1.2. Detection (Tandem Mass Spectrometry)

Tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity. The method operates in the Multiple Reaction Monitoring (MRM) mode, a highly specific detection technique. In the ion source, doxofylline and Doxofylline-d4 are ionized, typically via electrospray ionization (ESI), to form protonated precursor ions ([M+H]⁺). These precursor ions are selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This process of selecting a specific precursor-to-product ion transition minimizes interference from other compounds in the sample matrix.

The selection of a stable isotope-labeled internal standard (SIL-IS), Doxofylline-d4, is a critical aspect of this method.[4] Doxofylline-d4 is chemically identical to the analyte but has a higher mass due to the incorporation of deuterium atoms.[4][9] This ensures that it co-elutes with doxofylline and experiences identical ionization and fragmentation behavior, as well as similar extraction recovery. By calculating the ratio of the analyte peak area to the internal standard peak area, any variations introduced during sample processing or analysis are effectively normalized, leading to superior accuracy and precision.[1]

1.3. Sample Preparation

The goal of sample preparation is to isolate the analyte and internal standard from the biological matrix, removing proteins and other interfering substances that could compromise the analytical column and ion source. Protein precipitation is a simple and effective technique for this purpose.[10][11] It involves adding a water-miscible organic solvent, such as acetonitrile or methanol, to the plasma sample. This denatures and precipitates the plasma proteins, which can then be removed by centrifugation. The resulting supernatant, containing the analyte and internal standard, is then ready for injection into the UPLC-MS/MS system.

Materials and Methods

2.1. Reagents and Chemicals

• Doxofylline reference standard (≥98% purity)

• Doxofylline-d4 (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Human plasma (K2-EDTA as anticoagulant), sourced from a certified vendor.

2.2. Equipment

• UPLC system (e.g., Waters ACQUITY UPLC or equivalent)

• Triple quadrupole mass spectrometer (e.g., Sciex API series, Waters Xevo series, or equivalent) equipped with an electrospray ionization (ESI) source.

• Analytical balance

• Calibrated pipettes

• Vortex mixer

• Centrifuge capable of reaching >10,000 x g

• 96-well plates or microcentrifuge tubes

2.3. UPLC-MS/MS Conditions

The following table summarizes the optimized instrumental parameters.

Parameter	Condition
UPLC System
Column	C18, 50 x 2.1 mm, < 2 µm particle size
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	(Example) 5% B to 95% B over 2.0 min, hold for 0.5 min, return to 5% B and re-equilibrate for 1.0 min
Mass Spectrometer
Ionization Mode	ESI Positive
MRM Transitions	Doxofylline: m/z 267.0 → 181.1Doxofylline-d4: m/z 271.2 → 181.1[1][8]
Dwell Time	100 ms
Source Temperature	550°C
IonSpray Voltage	5500 V
Collision Energy	Optimized for each transition

Note: These parameters are illustrative and should be optimized for the specific instrument used.

Experimental Protocols

3.1. Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of doxofylline and 1 mg of Doxofylline-d4. Dissolve each in methanol to a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of doxofylline by serial dilution of the primary stock solution with 50:50 (v/v) methanol:water. These will be used to spike plasma for calibration standards and quality control samples.

• Internal Standard (IS) Working Solution (e.g., 100 ng/mL): Dilute the Doxofylline-d4 primary stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL. This concentration should be chosen to produce a robust signal in the mass spectrometer.

3.2. Preparation of Calibration Standards and Quality Control (QC) Samples

• Spiking: Prepare calibration standards by spiking blank human plasma with the appropriate doxofylline working standard solutions to achieve a final concentration range (e.g., 2 to 3000 ng/mL).[11] A typical calibration curve would consist of a blank (plasma with IS only), a zero standard (plasma without analyte or IS), and 8 non-zero concentration levels.

• QC Preparation: Prepare QC samples in blank human plasma at a minimum of four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (approx. 3x LLOQ)

  • Medium QC (mid-range of the calibration curve)

  • High QC (approx. 75-85% of the Upper Limit of Quantification)

3.3. Plasma Sample Extraction Protocol

Step-by-Step Protocol:

• Aliquot 50 µL of plasma (calibration standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube or a well of a 96-well plate.

• Add 25 µL of the Doxofylline-d4 internal standard working solution to each sample, except for the zero standard.

• Vortex briefly (approx. 10 seconds) to mix.

• Add 200 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the clear supernatant to a clean vial or 96-well plate.

• Inject 5 µL of the supernatant into the UPLC-MS/MS system for analysis.

Method Validation

A full validation of the bioanalytical method must be performed in accordance with regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance for Industry).[5][6] The following parameters should be assessed:

Validation Parameter	Description	Acceptance Criteria
Selectivity & Specificity	Analysis of at least six different batches of blank plasma to ensure no significant interference at the retention times of doxofylline and the IS.	Response of interfering peaks should be <20% of the LLOQ for the analyte and <5% for the IS.
Linearity & Range	A calibration curve is constructed by plotting the peak area ratio (analyte/IS) against the nominal concentration. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is applied.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Determined by analyzing replicate QC samples (n≥5) at four levels (LLOQ, Low, Mid, High) on three separate days (inter-day) and within the same day (intra-day).	Mean accuracy within ±15% of nominal (±20% at LLOQ). Precision (%CV) ≤15% (≤20% at LLOQ).
Matrix Effect	Assesses the ion suppression or enhancement caused by the plasma matrix.	The coefficient of variation (%CV) of the IS-normalized matrix factor should be ≤15%.
Recovery	The efficiency of the extraction process is determined by comparing the analyte response in extracted samples to that of post-extraction spiked samples.	Recovery should be consistent, precise, and reproducible.
Stability	Analyte stability is evaluated under various conditions: freeze-thaw cycles, short-term (bench-top), long-term (frozen), and post-preparative (autosampler).	Mean concentration of stability samples should be within ±15% of nominal concentration.

Results and Discussion

This UPLC-MS/MS method demonstrates excellent performance for the quantitation of doxofylline in human plasma. The use of a deuterated internal standard ensures high accuracy and precision, effectively correcting for any sample-to-sample variation. The protein precipitation method is simple, rapid, and suitable for high-throughput analysis.

A recent study employing a similar UPLC-MS/MS method with Doxofylline-d4 as the internal standard reported a linear range of 20.0 to 16,000 ng/mL.[1] The intra- and inter-batch precision was found to be between 1.3% to 9.0% and 2.2% to 7.0%, respectively. The accuracy deviations ranged from -8.0% to 2.5% for intra-batch and -5.8% to 0.8% for inter-batch analyses.[1] These findings are well within the acceptance criteria set by the FDA. The short chromatographic run time of approximately 2.6 minutes allows for the rapid analysis of a large number of samples, which is highly beneficial for clinical pharmacokinetic studies.[1][8]

Conclusion

The described UPLC-MS/MS method provides a robust, sensitive, and reliable approach for the quantitative determination of doxofylline in human plasma. The use of Doxofylline-d4 as an internal standard is key to achieving the high degree of accuracy and precision required for regulated bioanalysis. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals involved in the clinical evaluation of doxofylline.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link][5][6]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation Guidance for Industry. [Link][6]

• European Pharmaceutical Review. (2018). FDA announces final guidance for 'Bioanalytical Method validation,' now available. [Link][7]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Yu, Y., et al. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. ResearchGate. [Link]

• Sreenivas, N., et al. (2008). Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study. PubMed. [Link][10]

• Fang, L. N., et al. (2019). Development and validation of a UPLC-MS/MS method for quantification of doxofylline and its metabolites in human plasma. PubMed. [Link][11]

• Veeprho. Doxofylline-D4 | CAS 1346599-13-0. [Link][4]

• Yu, Y., et al. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. PubMed. [Link][1]

• Joshi, H. R., & Patel, A. H. (2010). Spectrophotometric and Reversed-Phase High-Performance Liquid Chromatographic Method for the Determination of Doxophylline in Pharmaceutical Formulations. PMC. [Link]

• MIMS Singapore. Doxofylline: Uses & Dosage. [Link]

• ResearchGate. (2019). Oral and Intravenous Pharmacokinetic Profiles of Doxofylline in Patients with Chronic Bronchitis. [Link]

• Sree, G. J., et al. (2016). Stability-Indicating RP-HPLC Method for the Simultaneous Estimation of Doxofylline and Terbutalinesulphate in Pharmaceutical Formulations. PMC. [Link]

• van Riel, A., et al. (2017). Doxofylline is not just another theophylline! PMC. [Link][2]

• International Journal of Pharmaceutical Research & Allied Sciences. (2015). Therapeutic Drug Monitoring of Doxophylline at steady state in Indian Bronchial Asthma Patients. [Link]

• Remidicherla, S. K., et al. (2024). A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API. Indian Journal of Pharmaceutical Education and Research. [Link]

• Spandidos Publications. (2023). Potential of doxofylline in the treatment of chronic obstructive airway diseases (Review). [Link][3]

• Taylor & Francis. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. [Link][8]

• LCGC. (2014). Extraction of Drugs from Plasma Using ISOLUTE SLE Supported Liquid Extraction Plates. [Link]

• ResearchGate. (2011). RP-HPLC and HPTLC Methods for Determination of Doxofylline in Bulk and Formulations. [Link]

• IntechOpen. (2024). Determination of Some Drugs in Blood Plasma Using Liquid Chromatography-MS. [Link]

• LCGC International. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. [Link]

• Taylor & Francis Online. (2021). Solid phase extraction – Knowledge and References. [Link]

Sources

• 1. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Doxofylline is not just another theophylline! - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. veeprho.com [veeprho.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. fda.gov [fda.gov]
• 7. bioanalysis-zone.com [bioanalysis-zone.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Doxofylline-d4 | CAS 1346599-13-0 | LGC Standards [lgcstandards.com]
• 10. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development and validation of a UPLC-MS/MS method for quantification of doxofylline and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of Doxofylline Metabolic Stability in Human Liver Microsomes (HLM) via LC-MS/MS

Topic: Doxofylline Metabolic Stability Assay using Doxofylline-d4 Content Type: Application Note & Detailed Protocol

[1]

Abstract

This application note details a robust, high-throughput protocol for assessing the in vitro metabolic stability of Doxofylline (a xanthine bronchodilator) using Human Liver Microsomes (HLM).[1] Unlike traditional xanthines, Doxofylline exhibits a distinct metabolic profile with reduced adenosine receptor affinity.[1][2] This assay utilizes Doxofylline-d4 as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and ionization variability during electrospray ionization (ESI).[1] The method employs a specific LC-MS/MS workflow, monitoring the unique precursor-to-product transitions for accurate intrinsic clearance (

) determination.[1]

Scientific Rationale & Mechanism

Why Doxofylline-d4?

In quantitative LC-MS/MS, matrix effects from microsomal phospholipids can suppress or enhance ionization.[1] Doxofylline-d4 is the ideal Internal Standard (IS) because:

• Co-elution: It elutes at the nearly identical retention time as the analyte, experiencing the exact same matrix environment at the moment of ionization.

• Mass Resolution: It provides a mass shift of +4 Da (Precursor

  271.2 vs 267.1), allowing distinct isolation in the first quadrupole (Q1) despite sharing a common product ion structure with the non-deuterated parent.

Metabolic Pathway Considerations

Doxofylline is metabolized primarily in the liver.[1] While Theophylline is a major metabolite, Doxofylline's metabolism involves CYP450 isoforms (predominantly CYP1A2 and CYP3A4).[1][3] The assay measures the disappearance of the parent compound (substrate depletion method) rather than metabolite formation, which is the industry standard for calculating intrinsic clearance.

Materials & Reagents

Category	Item	Specification
Analyte	Doxofylline	Purity >98%
Internal Standard	Doxofylline-d4	Isotopic Purity >99% (Deuterium label typically on dioxolane ring)
Biological Matrix	Human Liver Microsomes (HLM)	Pooled, 20 mg/mL protein conc.[1]
Cofactor System	NADPH Regenerating System	Solution A (NADP+, Glc-6-P) & Solution B (G6PDH)
Buffer	Potassium Phosphate	100 mM, pH 7.4
Solvents	Acetonitrile (ACN), Methanol	LC-MS Grade
Additives	Formic Acid	LC-MS Grade

LC-MS/MS Method Development

The "Engine" of this assay is the Triple Quadrupole Mass Spectrometer.[4]

Chromatographic Conditions

• Column: Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent.[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1][5]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.[1]

• Gradient:

  • 0.0 min: 10% B

  • 0.5 min: 10% B

  • 2.0 min: 90% B

  • 2.5 min: 90% B

  • 2.6 min: 10% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)

• Ionization: ESI Positive Mode (

  ).[1]

• Scan Mode: Multiple Reaction Monitoring (MRM).[1][4][5]

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (eV)
Doxofylline	267.1	181.1	100	25
Doxofylline-d4	271.2	181.1	100	25

Technical Note: Both the analyte and the IS share the product ion at

181.1 (protonated theophylline core). The specificity comes from Q1 selection. The deuterium label is located on the dioxolane side chain, which is lost during fragmentation.

Experimental Protocol: Microsomal Stability Assay

Workflow Diagram

The following diagram illustrates the critical path from incubation to analysis.

Caption: Step-by-step workflow for the metabolic stability incubation and extraction process.

Step-by-Step Procedure

Step 1: Stock Preparation

• Prepare a 10 mM Doxofylline stock in DMSO.

• Dilute to 1 µM working solution in 100 mM Phosphate Buffer (pH 7.4). Note: Keep organic solvent <1% in final incubation.

Step 2: Microsome Preparation

• Thaw HLM on ice.[1]

• Dilute HLM to 1.0 mg/mL in Phosphate Buffer.

Step 3: Incubation Setup (96-well plate or tubes)

• Reaction Mix: Combine 30 µL of 1 µM Doxofylline working solution + 30 µL of 1.0 mg/mL Microsomes. (Final Protein Conc: 0.5 mg/mL; Final Drug Conc: 0.5 µM).[1]

• Pre-incubation: Warm plate at 37°C for 5 minutes.

Step 4: Initiation

• Add 60 µL of NADPH regenerating system (pre-warmed) to initiate the reaction.

• Negative Control: Add Buffer instead of NADPH to one set of wells (checks for non-enzymatic degradation).

Step 5: Sampling & Quenching (Critical Step)

• At time points

  min:

• Remove 30 µL of reaction mixture.

• Immediately dispense into a "Quench Plate" containing 120 µL of ice-cold Acetonitrile spiked with Doxofylline-d4 (200 ng/mL) .

  • Why? The ACN denatures enzymes instantly, stopping metabolism.[1] The IS is added here to correct for any volume variations or extraction losses downstream.

Step 6: Processing

• Vortex the Quench Plate for 10 minutes.

• Centrifuge at 4,000 x g for 15 minutes at 4°C to pellet precipitated proteins.

• Transfer 80 µL of supernatant to a fresh plate.

• Add 80 µL of HPLC-grade water (to reduce solvent strength for better peak shape).

• Inject 5 µL onto LC-MS/MS.

Data Analysis & Calculations

Quantitation

Calculate the Peak Area Ratio for every time point:

[1]

Half-Life ( )

Plot

vs. Time (min).[1] The slope of the linear regression is (elimination rate constant). [1]

Intrinsic Clearance ( )

Scale the clearance to the microsomal protein concentration used (0.5 mg/mL).[1]

Where is the protein concentration (0.5 mg/mL).[1]

Troubleshooting & Validation (Self-Validating System)

Issue	Possible Cause	Solution
High T=0 Loss	Non-specific binding	Check recovery in buffer-only control. Use low-binding plates.
IS Signal Variation	Matrix Effect	Doxofylline-d4 should mirror analyte suppression.[1] If IS varies >20%, dilute samples further.
No Depletion	Inactive Microsomes	Run a positive control (e.g., Verapamil or Testosterone) alongside to validate enzyme activity.[1]
Cross-Talk	IS Purity	Ensure Doxofylline-d4 does not contain unlabeled Doxofylline (check Q1 267 channel when injecting only IS).

References

• Method Validation & LC-MS Conditions

  • Development and validation of a sensitive LC-MS/MS method... for quantitation of doxofylline. (Biomed Chromatogr, 2008).[1][6]

• Internal Standard Usage (Doxofylline-d4)

  • A validated method for the determination of doxofylline... doxophylline-d4 was used as an internal standard.[1][7][8][9] (Tandem Mass Spectrometry Studies, 2025).[1][10][7]

  • (Note: Generalized link to journal based on search context)

• Metabolic Pathway & Microsomes

  • Metabolism of doxophylline by rat liver microsomes.[11] (Drug Metab Dispos, 1986).[1][11]

• General Microsomal Stability Protocol

  • Microsomal stability assay for human and mouse liver microsomes.[1][12] (Protocol Exchange/ResearchGate).[1]

Sources

• 1. Doxofylline - Wikipedia [en.wikipedia.org]
• 2. Doxofylline | C11H14N4O4 | CID 50942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Potential of doxofylline in the treatment of chronic obstructive airway diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 5. ijper.org [ijper.org]
• 6. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Metabolism of doxophylline by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Note: Bioanalytical Separation &amp; Quantification of Doxofylline using Doxofylline-d4

Strategic Overview & Mechanistic Insight

This protocol details the liquid chromatography-tandem mass spectrometry (LC-MS/MS) conditions for the separation and quantification of Doxofylline in biological matrices, utilizing Doxofylline-d4 as the stable isotope-labeled internal standard (SIL-IS).

The "Co-Elution" Paradox

In bioanalytical chromatography, the goal for an Internal Standard (IS) is not separation from the analyte, but rather perfect co-elution . Doxofylline-d4 serves to normalize matrix effects, extraction efficiency, and ionization variability. Because deuterium substitution slightly alters lipophilicity, Doxofylline-d4 may elute slightly earlier than the unlabeled analyte (the "Deuterium Isotope Effect"), typically by 0.02–0.05 minutes on high-resolution C18 columns.

Key Mechanistic Feature: Doxofylline contains a 1,3-dioxolane ring at the N-7 position.[1][2] The commercial Doxofylline-d4 standard is typically labeled on this dioxolane ring.

• Precursor Ion: The d4-label increases the parent mass by 4 Da (m/z 267 → 271).

• Fragmentation: Collision-Induced Dissociation (CID) typically cleaves the dioxolane ring (neutral loss).

• Product Ion: The resulting fragment is the core xanthine structure (m/z 181), which is unlabeled and identical for both the analyte and the IS. This shared product ion confirms the structural core while the precursor mass provides specificity.

Physicochemical Context & Column Selection[2][3][4]

Property	Value	Chromatographic Implication
Molecular Weight	266.25 (Dox) / 270.28 (Dox-d4)	Detectable in ESI+ mode.
LogP	~0.2 - 0.5	Moderately polar. Requires high aqueous start or polar-embedded phase for retention.
pKa	~9.8 (Basic)	Ionizes well in acidic mobile phases (pH 3–4); remains cationic.
Solubility	Water, Methanol	Compatible with Reverse Phase (RP) solvents.

Column Recommendation:

• Primary Choice: Phenomenex Kinetex C18 (50 × 2.1 mm, 5 µm) or Waters ACQUITY UPLC BEH C18 (100 × 2.1 mm, 1.7 µm) .

  • Why: The core-shell (Kinetex) or hybrid particle (BEH) technology provides sharp peak shapes for polar xanthines and withstands the acidic pH required for protonation.

Experimental Protocol

A. Reagents & Standards[5][6][7][8]

• Analyte: Doxofylline (>99% purity).

• Internal Standard: Doxofylline-d4 (Isotopic purity >99%).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium Acetate.

B. Sample Preparation (Protein Precipitation)

Rationale: Doxofylline binds moderately to plasma proteins. A simple precipitation is cost-effective and minimizes IS loss compared to SPE.

• Aliquot 50 µL of plasma/serum into a 1.5 mL centrifuge tube.

• Add 20 µL of Doxofylline-d4 working solution (e.g., 500 ng/mL in 50% MeOH).

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid .

• Vortex vigorously for 60 seconds to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of supernatant to an HPLC vial containing 100 µL of Water (Dilution prevents peak distortion from strong solvent effects).

C. Liquid Chromatography Conditions

Parameter	Setting
System	UHPLC / HPLC (Binary Pump)
Column	Kinetex C18 (50 × 2.1 mm, 5 µm) or equivalent
Column Temp	40°C
Flow Rate	0.4 mL/min
Injection Vol	2–5 µL
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile

Gradient Profile:

• 0.0 – 0.5 min: 10% B (Isocratic hold for loading)

• 0.5 – 2.0 min: 10% → 90% B (Linear ramp)

• 2.0 – 2.5 min: 90% B (Wash)

• 2.5 – 2.6 min: 90% → 10% B (Return to initial)

• 2.6 – 4.0 min: 10% B (Re-equilibration)

D. Mass Spectrometry (MS/MS) Parameters

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Scan Mode: Multiple Reaction Monitoring (MRM).[3][4]

Compound	Precursor (Q1)	Product (Q3)	Dwell (ms)	Collision Energy (eV)	Role
Doxofylline	267.1	181.1	100	22	Quantifier
Doxofylline	267.1	124.0	100	35	Qualifier
Doxofylline-d4	271.2	181.1	100	22	Internal Standard

Note: The transition 271.2 → 181.1 confirms the loss of the deuterated dioxolane ring (Neutral Loss ~90 Da), leaving the unlabeled xanthine core.

Visualizing the Workflow & Mechanism

Workflow Diagram

Caption: Step-by-step bioanalytical workflow from sample extraction to LC-MS/MS detection.

Fragmentation Logic Diagram

Caption: MS/MS fragmentation pathway showing how the label is lost to produce a common product ion.

Validation & Troubleshooting

Validation Parameters (Acceptance Criteria)

• Linearity: 20 – 16,000 ng/mL (

  ).

• Accuracy: ±15% of nominal (±20% at LLOQ).

• Precision (CV): <15%.

• Matrix Effect: The IS-normalized matrix factor should be close to 1.0. If the IS response is suppressed >20% compared to solvent standards, consider switching to Ammonium Acetate buffer to modify ionization efficiency.

Troubleshooting Guide

• Peak Tailing: Doxofylline is a base. If tailing occurs, ensure the mobile phase pH is acidic (pH < 4.0) to keep the amine protonated and prevent secondary silanol interactions.

• Carryover: Due to the high solubility of Doxofylline, carryover is rare. If observed, increase the needle wash volume with 50:50 MeOH:Water.

• IS Interference: Ensure the Doxofylline-d4 contains no unlabeled Doxofylline (check "IS Purity" in the Certificate of Analysis). An impure IS will contribute to the analyte signal, causing positive bias at low concentrations.

References

• Zhang, Y. et al. (2019). "A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers."[5] Journal of Pharmaceutical and Biomedical Analysis.

• PubChem. (2025).[1] "Doxofylline Compound Summary." National Library of Medicine.[1]

• Santa Cruz Biotechnology. (2025). "Doxofylline-d4 Product Data Sheet."

• Chaudhary, N. & Alam, M. (2014). "Reverse Phase Liquid Chromatographic Method for Analysis of Doxofylline in Presence of its Degradation Products." Journal of Applied Pharmacy.

Sources

• 1. Doxofylline | C11H14N4O4 | CID 50942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Navigating Matrix Effects in Doxofylline Bioanalysis: A Technical Support Guide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the bioanalysis of Doxofylline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects when using Doxofylline-d4 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and validated experimental protocols to ensure the accuracy and reliability of your results.

Understanding the Challenge: Matrix Effects in Doxofylline Analysis

In quantitative bioanalysis, matrix effects are the alteration of analyte ionization efficiency due to co-eluting, undetected components in the sample matrix.[1] This phenomenon can lead to inaccurate quantification, poor reproducibility, and a lack of confidence in the generated data.[2] When analyzing Doxofylline in complex biological matrices such as plasma or serum, endogenous components like phospholipids, salts, and proteins can interfere with the ionization process, causing either ion suppression or enhancement.[3][4]

The use of a stable isotope-labeled internal standard (SIL-IS), such as Doxofylline-d4, is the industry standard and a highly effective strategy to compensate for these matrix effects.[5][6] The underlying principle is that the SIL-IS, being chemically and physically almost identical to the analyte, will experience the same degree of ion suppression or enhancement.[7] This allows for accurate quantification based on the consistent analyte-to-IS response ratio. However, this compensation is not always guaranteed and requires careful validation.[5]

This guide will walk you through the common challenges and solutions associated with matrix effects in Doxofylline analysis, even when using Doxofylline-d4.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in Doxofylline LC-MS/MS analysis?

A1: Matrix effects are the influence of all components in a sample, other than the analyte of interest (Doxofylline), on the measurement of the analyte's concentration.[2] In LC-MS/MS, these effects primarily manifest as ion suppression or enhancement, where co-eluting matrix components interfere with the ionization of Doxofylline in the mass spectrometer's ion source.[8] This can lead to an underestimation (suppression) or overestimation (enhancement) of the true concentration, compromising the accuracy and reliability of the bioanalytical method.[3]

Q2: I'm using Doxofylline-d4 as an internal standard. Shouldn't that completely eliminate matrix effects?

A2: While Doxofylline-d4 is an excellent choice for an internal standard and is designed to compensate for matrix effects, it may not always provide complete correction.[5] The effectiveness of a SIL-IS relies on the assumption that it co-elutes perfectly with the analyte and experiences the exact same degree of ionization interference.[6] However, slight differences in chromatographic retention time between the analyte and the SIL-IS (known as the "isotope effect") can lead to them being affected differently by matrix components, resulting in an inconsistent analyte-to-IS ratio.[9] It is crucial to verify the co-elution and assess the matrix effect for both the analyte and the internal standard.

Q3: What are the primary sources of matrix effects in plasma or serum samples?

A3: The primary sources of matrix effects in biological fluids like plasma and serum are endogenous components that are often present at high concentrations. These include:

• Phospholipids: These are major contributors to ion suppression in electrospray ionization (ESI) and can be challenging to remove during sample preparation.[2]

• Salts and Buffers: Non-volatile salts from the sample or buffers used in sample collection can accumulate in the ion source and hinder analyte ionization.[8]

• Proteins: Although most sample preparation techniques aim to remove proteins, residual amounts can still cause interference.[3]

• Metabolites: Endogenous metabolites can co-elute with Doxofylline and affect its ionization.[10]

Q4: How can I quantitatively assess the presence and extent of matrix effects in my Doxofylline assay?

A4: The most common method for quantifying matrix effects is the post-extraction addition method, as recommended by regulatory bodies like the FDA.[4][10] This involves comparing the response of an analyte spiked into a pre-extracted blank matrix sample with the response of the analyte in a neat solution at the same concentration. The matrix factor (MF) is calculated as follows:

MF = (Peak Area in Presence of Matrix) / (Peak Area in Absence of Matrix)

An MF value of 1 indicates no matrix effect, a value less than 1 indicates ion suppression, and a value greater than 1 indicates ion enhancement. The internal standard normalized matrix factor should be close to 1.0.[4]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to matrix effects in Doxofylline analysis.

Problem 1: Poor reproducibility and high variability in quality control (QC) samples.

• Possible Cause: Inconsistent matrix effects across different lots of biological matrix.

• Troubleshooting Steps:

  • Assess Matrix Effect Variability: Perform the matrix effect experiment using at least six different lots of blank matrix as per FDA guidance.[10] This will help determine if the variability is inherent to the biological source.

  • Optimize Sample Preparation: If significant lot-to-lot variability is observed, the current sample preparation method may not be sufficiently removing interfering components. Consider more rigorous cleanup techniques like solid-phase extraction (SPE) over simpler methods like protein precipitation.[3]

  • Chromatographic Separation: Improve the chromatographic separation to resolve Doxofylline and Doxofylline-d4 from the interfering matrix components. This can be achieved by modifying the mobile phase composition, gradient profile, or using a different column chemistry.

Problem 2: The analyte-to-internal standard (Doxofylline/Doxofylline-d4) area ratio is inconsistent, even in calibration standards.

• Possible Cause: Differential matrix effects on Doxofylline and Doxofylline-d4 due to chromatographic separation.

• Troubleshooting Steps:

  • Verify Co-elution: Carefully examine the chromatograms of Doxofylline and Doxofylline-d4. They should have identical retention times. Even a slight shift can expose them to different matrix components as they elute.[9]

  • Investigate Isotope Effect: Deuterium-labeled internal standards can sometimes exhibit slightly earlier elution times than their non-labeled counterparts. If this is the case, adjust the chromatography to ensure co-elution. This might involve using a shallower gradient or a less retentive mobile phase.

  • Post-Column Infusion Experiment: This experiment can help identify regions of ion suppression in the chromatogram. A solution of Doxofylline is continuously infused into the mass spectrometer post-column while a blank matrix extract is injected. A dip in the baseline signal indicates the retention time at which matrix components are causing ion suppression.[11]

Caption: Troubleshooting workflow for inconsistent analyte to internal standard ratios.

Problem 3: Low signal intensity and poor sensitivity for Doxofylline, even at higher concentrations.

• Possible Cause: Significant ion suppression is occurring.

• Troubleshooting Steps:

  • Enhance Sample Cleanup: This is the most direct way to combat severe ion suppression. Transitioning from protein precipitation to liquid-liquid extraction (LLE) or, more effectively, solid-phase extraction (SPE) can significantly reduce the concentration of interfering phospholipids and other matrix components.[8]

  • Dilution: If the Doxofylline concentration is sufficiently high, a simple dilution of the sample can reduce the concentration of matrix components, thereby mitigating ion suppression.[8] However, this will also reduce the analyte concentration, so this approach is only feasible for samples with concentrations well above the lower limit of quantification (LLOQ).

  • Optimize Ion Source Parameters: Experiment with ion source parameters such as gas flows, temperature, and voltages to improve the ionization efficiency of Doxofylline in the presence of the matrix.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Factor

Objective: To determine the matrix factor (MF) for Doxofylline and the internal standard (IS) normalized MF.

Materials:

• Blank biological matrix (e.g., plasma, serum) from at least six different sources.

• Doxofylline and Doxofylline-d4 analytical standards.

• Validated sample preparation method (e.g., protein precipitation, SPE).

• Validated LC-MS/MS system and method.

Procedure:

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Spike Doxofylline and Doxofylline-d4 into the reconstitution solvent at low and high QC concentrations.

  • Set 2 (Post-Extraction Spike): Extract blank matrix samples using the validated sample preparation method. Spike Doxofylline and Doxofylline-d4 into the extracted matrix at low and high QC concentrations.

  • Set 3 (Matrix Blank): Extract a blank matrix sample to confirm no interferences at the retention times of Doxofylline and Doxofylline-d4.

• Analyze all samples using the validated LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Mean peak area of analyte in Set 2) / (Mean peak area of analyte in Set 1)

• Calculate the IS Normalized Matrix Factor:

  • IS Normalized MF = (Analyte/IS peak area ratio in Set 2) / (Analyte/IS peak area ratio in Set 1)

Acceptance Criteria:

• The coefficient of variation (CV%) of the matrix factor across the different lots of matrix should be ≤15%.

• The IS normalized MF should be close to 1.0.[4]

Protocol 2: Post-Column Infusion Experiment

Objective: To identify regions of ion suppression or enhancement in the chromatographic run.

Materials:

• LC-MS/MS system with a T-connector for post-column infusion.

• Syringe pump.

• Solution of Doxofylline in mobile phase.

• Extracted blank biological matrix.

Procedure:

• Set up the infusion: Infuse the Doxofylline solution into the LC eluent flow post-column using the syringe pump at a constant, low flow rate (e.g., 5-10 µL/min).

• Establish a stable baseline: Monitor the Doxofylline MRM transition. A stable, elevated signal should be observed.

• Inject blank matrix extract: Once a stable baseline is achieved, inject the extracted blank matrix sample onto the LC column.

• Monitor the signal: Any significant and reproducible dip in the baseline signal indicates a region of ion suppression. An increase in the signal indicates ion enhancement.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 3. infinixbio.com [infinixbio.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. waters.com [waters.com]
• 10. fda.gov [fda.gov]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Ion Suppression in Doxofylline-d4 LC-MS Analysis

Subject: Troubleshooting Ion Suppression & Internal Standard Variability for Doxofylline Assays Application: Bioanalysis (Plasma/Serum) using LC-MS/MS Analyte: Doxofylline (LogP ~ -0.9, pKa ~0.42) Internal Standard: Doxofylline-d4[1]

Introduction: The "Polarity Trap"

Doxofylline is a xanthine derivative with high polarity.[1] In Reverse Phase Liquid Chromatography (RPLC), it typically elutes early, often co-eluting with unretained matrix components like salts and polar phospholipids.[1] This creates a "perfect storm" for ion suppression.[1]

When using Doxofylline-d4 as an Internal Standard (IS), researchers often assume the IS will perfectly compensate for these matrix effects.[1] However, due to the Deuterium Isotope Effect , the d4-analog may elute slightly earlier than the analyte. If the matrix suppression zone is sharp, the IS may be suppressed while the analyte is not (or vice versa), leading to quantification failure.

This guide addresses these specific failure modes.

Module 1: Diagnosis & Quantification

Q: How do I distinguish between low extraction recovery and ion suppression?

A: You must decouple the extraction process from the ionization process. Low signal is not always suppression; it could be poor extraction efficiency.[1]

Use the Matuszewski Method (Standard Line Slope Comparison) to isolate these variables. You need three sample sets:

Set	Description	Composition	Represents
A	Neat Standard	Analyte in pure mobile phase	Ideal instrument response
B	Post-Extraction Spike	Analyte spiked into extracted blank matrix	Matrix Effect (ME)
C	Pre-Extraction Spike	Analyte spiked into matrix before extraction	Recovery (RE) + ME

Calculations:

• Matrix Effect (ME %):

  [1]

  • < 85%: Ion Suppression

  • > 115%: Ion Enhancement

• Recovery (RE %):

  [1]

Module 2: Visualization (The "Ghost" Peaks)

Q: My IS response is variable, but I can't see any co-eluting peaks in the UV trace. How do I locate the interference?

A: UV detectors cannot see phospholipids or salts. You must use Post-Column Infusion (PCI) to visualize the "invisible" suppression zones.

The Protocol:

• Setup: Place a T-junction between the LC column and the MS source.[2]

• Infusion: Syringe-pump a constant flow of Doxofylline standard (at ~100 ng/mL) into the source.

• Injection: Inject a blank extracted matrix sample via the LC.

• Result: The MS signal should be a flat line (the constant infusion). Any "dip" in the baseline indicates a zone of ion suppression caused by the eluting matrix from the blank injection.[2]

Diagram: Post-Column Infusion Workflow

Figure 1: PCI setup.[1] A dip in the constant analyte signal reveals where matrix components suppress ionization.

Module 3: The Deuterium Isotope Effect

Q: Why does Doxofylline-d4 fail to correct for suppression when Doxofylline is suppressed?

A: Deuterium (

) forms shorter, stronger bonds than Hydrogen ( ).[1] This slightly reduces the lipophilicity of the molecule.

In RPLC, Doxofylline-d4 often elutes slightly earlier than non-deuterated Doxofylline.[1]

• The Risk: If your phospholipid suppression zone ends exactly between the IS and the Analyte, the IS might be suppressed (signal drops) while the Analyte is not.

• The Result: The Area Ratio (

  ) artificially increases, causing over-estimation of drug concentration.

Corrective Action:

• Increase Retention: Use a High Strength Silica (HSS T3) column.[1] These are designed to retain polar compounds better than standard C18, moving both analyte and IS away from the early-eluting salt front.

• Shallow Gradient: Flatten the gradient slope at the elution time to ensure the Analyte and IS stay as close as possible.

Module 4: Sample Preparation Strategies

Q: Protein Precipitation (PPT) is fast, but my matrix effects are high (>30%). What is the alternative?

A: PPT (using ACN/MeOH) removes proteins but leaves phospholipids (Glycerophosphocholines) in the sample. These lipids are the primary cause of suppression in bioanalysis.

Since Doxofylline is a xanthine (amphiphilic but polar), you should move to Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE) to remove lipids.[1]

Troubleshooting Decision Tree:

Figure 2: Workflow for selecting the correct cleanup method based on matrix interference source.

Module 5: Mass Spectrometry Parameters

Q: Can I change source parameters to reduce suppression without changing sample prep?

A: Sometimes. Suppression occurs when charge density is limited in the ESI droplet.

• Switch to APCI: Atmospheric Pressure Chemical Ionization (APCI) is significantly less susceptible to matrix effects than ESI because ionization occurs in the gas phase, not the liquid phase. Doxofylline ionizes well in APCI (Positive mode).[1]

• Dilute-and-Shoot: If your sensitivity allows (LLOQ requirements permitting), diluting the final extract 1:5 or 1:10 with mobile phase can linearly reduce matrix load while only linearly reducing signal.[1] This often improves the S/N ratio because background noise drops faster than analyte signal.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[1] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry. Link[1]

• FDA. (2018).[1] Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[1] Link

• Wang, S., et al. (2007).[1] Deuterium isotope effect on the retention time of analytes in liquid chromatography-mass spectrometry. Journal of Chromatography B. Link

• Chambers, E., et al. (2007).[1] Systematic Study of the Removal of Phospholipids from Biological Matrices. Journal of Chromatography B. Link

Sources

• 1. Doxofylline - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]

Doxofylline-d4 stability issues in long-term storage

Technical Support Center: Doxofylline-d4 Stability

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct, published stability studies specifically on Doxofylline-d4 are limited. This guide is therefore based on the established stability profile of the parent compound, Doxofylline, general principles of stable isotope-labeled compound stability, and regulatory guidelines. The recommendations provided are intended to serve as a robust starting point for your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is Doxofylline-d4 and why is its long-term stability a concern?

Doxofylline-d4 is a deuterated form of Doxofylline, a methylxanthine derivative used in the treatment of respiratory diseases like asthma.[1] The 'd4' indicates that four hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling makes it an invaluable internal standard for quantitative bioanalytical studies (e.g., LC-MS assays) due to its similar physicochemical properties to the parent drug but distinct mass.[2]

Long-term stability is critical because any degradation of the Doxofylline-d4 standard can lead to inaccurate quantification of Doxofylline in clinical or pre-clinical samples, compromising the integrity of study results.

Q2: What are the potential degradation pathways for Doxofylline-d4?

Based on forced degradation studies of Doxofylline, the primary degradation pathways to be aware of for its deuterated analog are:

• Hydrolysis: Doxofylline has shown susceptibility to both acidic and alkaline hydrolysis.[1][3] One study identified a hydrolytic degradation product with a mass-to-charge ratio (m/e) of 149 under acidic conditions.[4] Another study pointed to oxidative decomposition under photolytic stress, resulting in a degradation product with an m/e of 229.[5]

• Oxidation: The molecule can be degraded by oxidizing agents.[1][3]

• Photodegradation: Exposure to light can induce degradation.[3][5]

The deuterium labeling in Doxofylline-d4 is on the 1,3-dioxolane ring.[6] While the Carbon-Deuterium (C-D) bond is stronger than the Carbon-Hydrogen (C-H) bond, which might slightly slow down degradation pathways involving the cleavage of these specific bonds (a phenomenon known as the kinetic isotope effect), it is unlikely to prevent degradation at other sites of the molecule. Therefore, the overall stability profile is expected to be very similar to that of unlabeled Doxofylline.

Q3: What are the ideal long-term storage conditions for Doxofylline-d4?

As a pharmaceutical reference standard, Doxofylline-d4 should be stored under controlled conditions to ensure its stability.[7][8]

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C (Refrigerated)	To minimize the rate of chemical degradation.[9]
Humidity	Controlled low humidity	To prevent hydrolysis.
Light	Protected from light (e.g., in an amber vial)	To prevent photodegradation.[3][5]
Container	Original, tightly sealed container	To prevent contamination and exposure to air/moisture.[7]

These conditions are in line with general guidance for the storage of temperature-sensitive pharmaceutical products and reference standards.[9][10][11]

Q4: How can I verify the stability and purity of my Doxofylline-d4 stock?

Regular assessment using a stability-indicating analytical method is crucial. A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method, often coupled with mass spectrometry (LC-MS), is the gold standard.[12][13][14]

A suitable method should be able to separate the intact Doxofylline-d4 from any potential degradants. Several stability-indicating HPLC methods have been developed for Doxofylline, which can be adapted for Doxofylline-d4.[3][12][13][14]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: An unexpected peak appears in the chromatogram of my Doxofylline-d4 standard.

• Potential Cause A: Degradation. The new peak could be a degradation product resulting from improper storage or handling (e.g., exposure to high temperatures, light, or incompatible solvents).

• Potential Cause B: Contamination. The sample may have been contaminated during preparation.

Caption: Troubleshooting workflow for unexpected chromatographic peaks.

Issue 2: The peak area of my Doxofylline-d4 standard is consistently decreasing over time.

• Potential Cause A: Degradation. The concentration of the standard is decreasing due to chemical instability.

• Potential Cause B: Adsorption. The compound may be adsorbing to the surface of the storage vial or container.

• Potential Cause C: Solvent Evaporation. If stored in solution, the solvent may be slowly evaporating, which would paradoxically increase the concentration. If you are seeing a decrease, this is less likely unless there is also significant degradation.

• Re-evaluate Storage: Ensure the standard is stored in solution in a tightly sealed vial at the recommended temperature. For long-term storage, it is often best to store the neat (solid) material and prepare fresh solutions as needed.

• Check for Degradants: Look for the appearance of new peaks in the chromatogram that would correlate with the decrease in the main peak area.

• Vial Material: Consider using different types of vials (e.g., polypropylene vs. glass) to test for adsorption issues.

• Solution Stability Study: Perform a short-term stability study of the standard in your chosen solvent at the intended storage and bench-top temperatures to understand its stability under your specific laboratory conditions.

Experimental Protocols

Protocol 1: Basic Purity Assessment using RP-HPLC

This protocol provides a starting point for assessing the purity of a Doxofylline-d4 standard. It is based on published methods for Doxofylline.[12][14]

• Chromatographic Conditions:

  • Column: C18, 150 x 4.6 mm, 5 µm

  • Mobile Phase: Water: Methanol: Acetonitrile (75:20:5 v/v/v)[14]

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 274 nm[12]

  • Injection Volume: 10 µL

  • Column Temperature: Ambient or 25°C

• Standard Preparation:

  • Accurately weigh and dissolve an appropriate amount of Doxofylline-d4 in the mobile phase to create a stock solution (e.g., 1 mg/mL).

  • Dilute the stock solution with the mobile phase to a working concentration (e.g., 10 µg/mL).

• Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject a blank (mobile phase) to ensure no system peaks are present.

  • Inject the working standard solution.

  • Analyze the chromatogram for the main Doxofylline-d4 peak and any impurity peaks.

  • Calculate the purity by the area normalization method:

    • % Purity = (Area of Main Peak / Sum of All Peak Areas) * 100

Protocol 2: Forced Degradation Study

This study will help identify potential degradation products and confirm the stability-indicating nature of your analytical method.

Caption: Workflow for a forced degradation study.

• Preparation: Prepare five separate aliquots of your Doxofylline-d4 stock solution.

• Stress Conditions:

  • Acid: Add an equal volume of 0.2 M HCl to one aliquot (final concentration 0.1 M HCl).

  • Base: Add an equal volume of 0.2 M NaOH to another aliquot (final concentration 0.1 M NaOH).

  • Oxidation: Add an equal volume of 6% H₂O₂ to a third aliquot (final concentration 3% H₂O₂).

  • Photo: Expose the fourth aliquot to direct UV light.

  • Thermal: Place the fifth aliquot in a dry heat oven.

• Incubation: Incubate the acid, base, and oxidation samples. Monitor the degradation over time (e.g., 2, 4, 8, 24 hours). Aim for 10-20% degradation.[1]

• Neutralization: After incubation, neutralize the acid and base samples with an equimolar amount of base or acid, respectively.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using your HPLC method.

• Evaluation: Compare the chromatograms. The appearance of new peaks in the stressed samples confirms that they are degradation products and validates that your method is "stability-indicating."

References

• Stability-Indicating RP-HPLC Method for the Simultaneous Estimation of Doxofylline and Terbutalinesulphate in Pharmaceutical Formulations. PMC. [Link]

• ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma. [Link]

• Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Slideshare. [Link]

• Quality Guidelines. ICH. [Link]

• ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). GMP-Verlag. [Link]

• Q1A(R2) Guideline. ICH. [Link]

• Stability Storage Conditions In Pharma Industry. GMP Insiders. [Link]

• Stability indicating RP-HPLC method development and validation of doxofylline. ResearchGate. [Link]

• STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION OF DOXOFYLLINE. TSI Journals. [Link]

• STABILITY INDICATING HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR SIMULTANEOUS ESTIMATION OF ACEBROPHYLLINE AND DOXOFYLLINE IN PHARMACEUTICAL DOSAGE FORM. IJPSR. [Link]

• Development and validation of a stability-indicating rp-hplc method for the simultaneous determination of Doxofylline and Ambroxol HCl in their combined dosage form. International Journal of Biology, Pharmacy and Allied Sciences. [Link]

• Method Development and Hydrolytic Degradation Study of Doxofylline by RP-HPLC and LC-MS/MS. Asian Journal of Pharmaceutical Analysis. [Link]

• Hydrolytic degradation pathway of doxofylline. ResearchGate. [Link]

• Photolytic degradation pathway of doxofylline. ResearchGate. [Link]

• An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline. PMC. [Link]

• Collection & Prep — Stable Isotopes in Nature Laboratory. University of New Brunswick. [Link]

• (PDF) Method development and acid degradation study of doxofylline by RP-HPLC and LC-MS/MS. ResearchGate. [Link]

• Different Storage Conditions in Pharmaceuticals. Pharmaguideline. [Link]

• How To Properly Store Your Radiolabeled Compounds. Moravek. [Link]

• What are the storage conditions for EDQM reference standards? EDQM FAQs. [Link]

• Collecting/storing plant stable isotope samples? ResearchGate. [Link]

• Annex 9 Model guidance for the storage and transport of time- and temperature–sensitive pharmaceutical products. World Health Organization (WHO). [Link]

• Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. PMC. [Link]

Sources

• 1. ijbpas.com [ijbpas.com]
• 2. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsr.com [ijpsr.com]
• 4. researchgate.net [researchgate.net]
• 5. ajpaonline.com [ajpaonline.com]
• 6. An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. usp.org [usp.org]
• 8. What are the storage conditions for EDQM reference standards? - FAQs Home - FAQs [faq.edqm.eu]
• 9. Different Storage Conditions in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]
• 10. gmpinsiders.com [gmpinsiders.com]
• 11. who.int [who.int]
• 12. Stability-Indicating RP-HPLC Method for the Simultaneous Estimation of Doxofylline and Terbutalinesulphate in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. tsijournals.com [tsijournals.com]

Troubleshooting poor recovery of Doxofylline-d4

Guide: Troubleshooting Poor Recovery of Doxofylline-d4 in Bioanalytical Methods

Welcome to the technical support guide for Doxofylline-d4. As a deuterated internal standard, consistent and high recovery of Doxofylline-d4 is paramount for the accurate quantification of Doxofylline in complex biological matrices. This guide is structured to provide researchers, scientists, and drug development professionals with a logical, in-depth, and actionable framework for troubleshooting and resolving poor recovery issues. We will move from foundational concepts to specific, hands-on protocols, explaining the scientific rationale behind each step.

Frequently Asked Questions (FAQs) & Troubleshooting Pathways

Q1: I'm experiencing low and erratic recovery of Doxofylline-d4. Where should I start my investigation?

Low and variable recovery is a common but solvable issue in LC-MS/MS bioanalysis. The root cause typically lies within the sample preparation phase, where the analyte is extracted from the biological matrix. A systematic approach is crucial to pinpoint the source of the loss.

Your initial investigation should focus on two key areas:

• Understanding the Analyte: Doxofylline is a methylxanthine derivative, and its physicochemical properties dictate its behavior during extraction. A critical property is its polarity. With a computed XLogP3 of -0.9, Doxofylline is classified as a polar, hydrophilic compound.[1] This means it has a strong affinity for aqueous environments and may be challenging to retain on traditional reversed-phase sorbents or extract into non-polar organic solvents.

• Systematic Evaluation of the Extraction Process: It is essential to determine at which stage of the sample preparation process the Doxofylline-d4 is being lost. A simple diagnostic experiment involves analyzing each fraction of your extraction process: the post-extraction sample, the wash steps, and the final eluate. This will tell you if the analyte is not being retained, being washed away prematurely, or not eluting completely.

Below is a troubleshooting workflow to guide your investigation.

Sources

• 1. Doxofylline | C11H14N4O4 | CID 50942 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing MS/MS Transitions for Doxofylline &amp; Doxofylline-d4

Executive Summary & Master Parameter Card

Objective: To provide a robust, self-validating LC-MS/MS protocol for the quantification of Doxofylline in biological matrices using Doxofylline-d4 as the internal standard (IS).

Critical Scientific Insight: Doxofylline (7-(1,3-dioxolan-2-ylmethyl)-theophylline) shares a core xanthine structure with Theophylline.[1] However, unlike other xanthines, it does not metabolize into Theophylline in humans.[1] The primary challenge in MS/MS optimization is the shared product ion between the analyte and its deuterated internal standard.[1] Most commercial Doxofylline-d4 places the deuterium labels on the dioxolane side chain.[1] Upon fragmentation, this side chain is lost as a neutral molecule, leaving the unlabeled xanthine core (m/z 181) as the detectable ion for both the analyte and the IS.

Master MRM Parameter Table[1]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Role	Collision Energy (CE)	Dwell Time	Polarity
Doxofylline	267.1	181.1	Quantifier	20 - 25 V	50-100 ms	ESI (+)
Doxofylline	267.1	124.1	Qualifier	35 - 45 V	50-100 ms	ESI (+)
Doxofylline-d4	271.2	181.1	IS Quantifier	20 - 25 V	50-100 ms	ESI (+)

Note on Qualifier Ions: The transition 267.1

124.1 is a high-energy fragment derived from the further breakdown of the m/z 181 core (cleavage of the imidazole ring).[1] Use this for confirmation if matrix interference is high.[1]

Mechanistic Insight: Fragmentation & "Crosstalk" Logic[1]

To troubleshoot effectively, you must understand why these transitions occur. The following diagram illustrates the fragmentation pathway and explains why the product ions are identical.

Figure 1: Fragmentation pathway showing how the deuterium label (located on the dioxolane ring) is lost as a neutral fragment, resulting in the same m/z 181.1 product ion for both analyte and IS.

Technical Support & Troubleshooting (Q&A)

This section addresses specific scenarios reported by users developing bioanalytical methods for Doxofylline.

Case 1: "I am seeing the same product ion (181.1) for both my Analyte and Internal Standard. Is this a mistake?"

Diagnosis: No, this is chemically expected but requires careful handling.[1] Explanation: As detailed in Figure 1, the commercial synthesis of Doxofylline-d4 typically places the deuterium atoms on the dioxolane ring to ensure stability. During Collision Induced Dissociation (CID), this ring is cleaved and lost as a neutral molecule.[1]

• Doxofylline (267): Loses neutral mass 86

  Detects 181.[1]

• Doxofylline-d4 (271): Loses neutral mass 90 (86+4)

  Detects 181.[1] Action Plan:

• Verify Selectivity: Ensure your Q1 (Quadrupole 1) resolution is set to "Unit" or "High" to strictly separate the 267 and 271 precursors.[1]

• Check Isotopic Contribution: The [M+4] isotope of native Doxofylline is naturally very low abundance (<0.2%), so interference from Analyte

  IS channel is negligible.[1]

• Monitor "Crosstalk": If you are using a very fast duty cycle, ensure the collision cell is clearing fully between scans to prevent the 181 ion from the IS scan appearing in the Analyte scan.

Case 2: "My calibration curve is non-linear at high concentrations (>2000 ng/mL)."

Diagnosis: Detector saturation or Ion Suppression.[1] Explanation: Doxofylline ionizes very efficiently in ESI(+).[1] At high concentrations, the detector may become saturated, or the electrospray droplet surface may be "full." Action Plan:

• Switch to Weighting: Apply a

  weighting factor to your regression.[1]

• Detune the Source: If the signal is too intense (>10^7 cps), slightly increase the Cone Voltage (or Declustering Potential) away from the optimum to reduce transmission efficiency, or use a less sensitive transition (e.g., 267

  124) for the high curve.

• Check Carryover: Inject a blank after your highest standard. If a peak appears, increase the needle wash volume (50:50 MeOH:Water).[1]

Case 3: "I see a secondary peak eluting near Doxofylline."

Diagnosis: Potential metabolite or isomer interference.[1] Explanation: While Doxofylline does not metabolize to Theophylline, it can co-elute with Theophylline if the patient is co-medicated.[1] Theophylline has a mass of 181 ( [M+H]+ = 181).[1] Action Plan:

• Chromatographic Separation: Ensure your gradient separates Doxofylline (more hydrophobic due to the dioxolane ring) from Theophylline.[1]

• Mass Discrimination: Theophylline ([M+H]+ 181) will not be detected in the Doxofylline channel (267

  181) because Q1 is filtering for mass 267.[1] This is a key advantage of MS/MS over UV detection.[1]

Step-by-Step Optimization Protocol

Follow this workflow to fine-tune the method for your specific instrument (e.g., Sciex QTRAP, Waters Xevo, Agilent 6400).

Figure 2: Logical workflow for establishing instrument-specific parameters.

Detailed Steps:

• Infusion: Infuse a 1 µg/mL solution of Doxofylline at 10 µL/min directly into the source.[1]

• Precursor Check: Run a Q1 scan.[1] You should see a clean peak at m/z 267.[1]1. If you see high sodium adducts (+22 Da), add 2mM Ammonium Acetate to your infusion solvent.[1]

• Product Scan: Perform a product ion scan of m/z 267.1.

  • Look for the base peak at 181.1 .[1][2][3]

  • Look for secondary peaks at 124.1 or 96.1 (high energy).[1]

• CE Optimization:

  • Set the transition 267.1

    181.1.[1]

  • Ramp Collision Energy from 10V to 50V in 2V increments.

  • Select the voltage that gives the maximum stable intensity (typically ~22-25V).[1]

• Repeat for IS: Perform the same for Doxofylline-d4 (271.2

  181.1). The optimal CE should be very similar to the analyte.

References

• Sreenivas, N., et al. (2008).[1][2] "Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum." Biomedical Chromatography.

• Zhu, P., et al. (2017).[1][4] "Characterization of an unknown impurity in doxofylline using LC–MS and NMR." Journal of Pharmaceutical and Biomedical Analysis.

• LGC Standards. "Doxofylline-d4 Reference Material Data Sheet."

• FDA Guidance for Industry. (2018). "Bioanalytical Method Validation."

Sources

• 1. skyline.ms [skyline.ms]
• 2. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of a UPLC-MS/MS method for quantification of doxofylline and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]

Technical Support Center: Doxofylline-d4 Assay Optimization

Topic: Reducing Background Noise in Doxofylline-d4 Chromatograms

Audience: Bioanalytical Scientists, LC-MS/MS Operators, and Pharmacokineticists.

Executive Summary & Diagnostic Logic

Doxofylline (2-(7-theophyllinemethyl)-1,3-dioxolane) is a xanthine derivative used for asthma and COPD. When analyzing biological matrices using Doxofylline-d4 as an internal standard (IS), researchers often encounter elevated baselines or "ghost peaks."

This guide addresses the three primary sources of noise in this specific assay:

• Isotopic Cross-Talk: Due to the structural fragmentation of xanthines.

• Chemical Noise: Often linked to ammonium acetate quality or mobile phase additives.[1]

• Carryover: Xanthines exhibit high adsorption to stainless steel flow paths.

Diagnostic Decision Tree

Use the following logic flow to identify the root cause of your noise before attempting remediation.

Figure 1: Diagnostic logic for isolating noise sources in LC-MS/MS xanthine analysis.

Technical Deep Dive: The Cross-Talk Phenomenon

A critical issue with Doxofylline-d4 is the fragmentation pathway .

• Doxofylline (d0): Precursor

  267.1 Product 181.1

• Doxofylline-d4 (IS): Precursor

  271.2 Product 181.1[2][3][4]

The Problem: Both the analyte and the IS often share the same product ion (

181.1), which corresponds to the stable imidazole fragment. If the deuterated label is located on the side chain that is lost during fragmentation (neutral loss of ~90 Da), the detector sees the same fragment for both.

The Risk: If your Q1 (Quadrupole 1) isolation window is too wide (e.g., >1.0 Da), or if the Doxofylline concentration is extremely high (ULOQ), the M+4 isotope of the native drug (natural abundance) or "tailing" of the d0 mass can bleed into the d4 channel.

Solution Protocol: Tuning & Resolution

• Narrow Q1 Resolution: Set Q1 resolution to "Unit" or "High" (0.7 FWHM). Do not use "Low" or "Open" resolution for the IS channel.

• Verify Transition: Ensure you are tracking the correct transition.

  • Preferred:

    (Common, but risky for cross-talk).

  • Alternative: If your d4 labeling allows, look for a transition that retains the deuterium (e.g., if the label is on the ring). If not available, ensure chromatographic separation is perfect.

Optimized Instrument Parameters

To minimize chemical noise and carryover, use the following validated parameters. These are derived from high-sensitivity pharmacokinetic assays [1, 2].

Chromatographic Conditions

Parameter	Setting	Rationale
Column	Kinetex C18 (50 x 2.1 mm, 5 µm) or equivalent	Core-shell technology provides sharp peaks, separating analyte from matrix noise.
Mobile Phase A	0.1% Formic Acid in Water	Critical: Use LC-MS grade.[5] Avoid Ammonium Acetate if background is high (it sublimates but can leave residue).
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile provides lower backpressure and sharper peaks for xanthines than Methanol.
Flow Rate	0.4 - 0.5 mL/min	High enough to prevent dead volume diffusion, low enough for efficient desolvation.
Needle Wash	ACN:MeOH:IPA:Water (1:1:1:1) + 0.1% FA	Crucial for Xanthines: The IPA/MeOH mix dissolves sticky residues that cause ghost peaks.

Mass Spectrometry (MRM) Settings

Compound	Precursor ( )	Product ( )	Dwell Time (ms)	Collision Energy (V)
Doxofylline	267.1	181.1	100	~25
Doxofylline-d4	271.2	181.1	100	~25

Sample Preparation: The "Clean Extract" Rule

Background noise often stems from phospholipids breaking through during Protein Precipitation (PPT). For Doxofylline, Solid Phase Extraction (SPE) is superior for noise reduction.

Recommended Workflow (SPE)

• Cartridge: HLB (Hydrophilic-Lipophilic Balance) 1cc/30mg.

• Condition: 1 mL Methanol

  1 mL Water.

• Load: 100 µL Plasma + 10 µL IS + 200 µL 0.1% Formic Acid.

• Wash: 1 mL 5% Methanol in Water (Removes salts/proteins).

• Elute: 1 mL Methanol.

• Evaporate & Reconstitute: Dry under

  and reconstitute in Mobile Phase.

Why this works: The wash step removes the chemical noise that co-elutes with the IS, while the HLB retains the polar Doxofylline.

Frequently Asked Questions (FAQs)

Q1: I see a constant baseline noise of 1e5 cps in the d4 channel. Is this normal?

• No. This indicates chemical contamination.

• Action: Replace your Mobile Phase A. If using Ammonium Acetate, switch to a fresh bottle or a different vendor. Contaminated aqueous mobile phase is the #1 cause of constant baseline noise [3].

Q2: My IS peak area drops significantly in patient samples compared to standards.

• Diagnosis: Matrix Effect (Ion Suppression).[6][7]

• Action: Check the retention time (RT).[8] If the IS elutes near the solvent front (void volume), it is co-eluting with salts. Adjust the gradient to retain the IS longer (e.g., start at 5% B, hold for 0.5 min, then ramp).

Q3: I see a "ghost peak" in the IS channel exactly at the Doxofylline RT in my blank samples.

• Diagnosis: Carryover.

• Action: Xanthines stick to the rotor seal. Implement the "Aggressive Needle Wash" (ACN:MeOH:IPA:Water) described in Section 3. Ensure the wash duration is at least 10 seconds.

Q4: Can I use Caffeine as an Internal Standard instead of Doxofylline-d4?

• Yes, but with caution. Caffeine is a structural analog, not a stable isotope. It will not correct for matrix effects as perfectly as d4. If d4 noise is unsolvable, Caffeine (

  195) is a viable alternative [2].

Visualizing the Noise Reduction Pathway

The following diagram illustrates the physical flow of the LC-MS system and where noise enters the equation.

Figure 2: Physical entry points for noise in the LC-MS/MS workflow.

References

• Biomedical Chromatography. (2008).[9] Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum.

• ResearchGate / Taylor & Francis. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers.

• LCGC International. (2018). Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS.

• Indian Journal of Pharmaceutical Education and Research. (2024). A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. mdpi.com [mdpi.com]
• 8. ijper.org [ijper.org]
• 9. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Linearity issues in Doxofylline calibration curve with Doxofylline-d4

Doxofylline Bioanalysis Technical Support Center Current Status: Online | Ticket #DX-882-LIN | Priority: High

Welcome to the Doxofylline Method Troubleshooting Hub

Subject: Linearity Failure in LC-MS/MS Calibration Curves (Doxofylline / Doxofylline-d4) Assigned Specialist: Senior Application Scientist, Bioanalytical R&D

You are experiencing linearity issues (r² < 0.99, non-zero intercepts, or quadratic curvature) with your Doxofylline assay. This is a known challenge with xanthine derivatives, particularly when using deuterated internal standards (IS) like Doxofylline-d4.

This guide deconstructs the problem into three technical modules based on root-cause causality: Isotopic Interference (Cross-talk) , Chemical Instability (Acid Hydrolysis) , and Matrix/Saturation Effects .

Module 1: The "Cross-Talk" Phenomenon (IS Purity)

The Issue: In LC-MS/MS, "Doxofylline-d4" is not a single entity; it is a distribution of isotopologues (d0, d1, d2, d3, d4). If your IS contains even 0.5% of non-labeled Doxofylline (d0), this "impurity" will be detected in your analyte channel (m/z 267 → 181).

Symptom:

• High intercept (y-intercept is significantly > 0).

• Poor accuracy at LLOQ (Lower Limit of Quantification).

• The calibration curve flattens at the lower end.

Mechanism: The Mass Spectrometer cannot distinguish between the "d0 impurity" in your IS and the actual Doxofylline analyte in your sample. Since the IS concentration is constant and high (e.g., 500 ng/mL), the d0 impurity contributes a constant "background" area to the analyte channel.

Diagnostic Protocol: The "Zero vs. Blank" Challenge Run the following sequence to confirm Cross-Talk:

Injection Type	Contents	Expected Result (Analyte Channel)	Failure Criteria
Double Blank	Matrix + Solvents (No Analyte, No IS)	No Peak (Noise)	Peak > 20% of LLOQ
Zero Sample	Matrix + Internal Standard Only	No Peak	Peak > 20% of LLOQ
ULOQ Sample	Analyte at Max Conc. + IS	High Signal	N/A

Corrective Action:

• Check IS Purity: If the Zero Sample shows a peak in the analyte channel, your IS is contaminated with d0.

• Reduce IS Concentration: Lowering the IS concentration reduces the absolute amount of d0 impurity, lowering the background noise.

• Adjust MRM Transitions: Ensure your isolation window is not too wide (e.g., use Unit resolution, 0.7 Da).

Module 2: The Acid Instability Trap (Theophylline Degradation)

The Issue: Doxofylline is chemically defined as 7-(1,3-dioxolan-2-ylmethyl)theophylline.[1] The acetal linkage (dioxolane ring) is highly acid-labile .

Symptom:

• Drifting IS response throughout the run (decreasing area).

• Poor precision (%CV) in calibration standards.

• Linearity fails due to changing Area Ratios (Analyte/IS).

Mechanism: Common LC-MS mobile phases contain Formic Acid (0.1%). If your sample preparation involves acidic protein precipitation (e.g., TCA) or if reconstituted samples sit in an acidic autosampler for hours, Doxofylline hydrolyzes into Theophylline .

• Critical Failure Mode: If your IS is Doxofylline-d4 and the deuterium label is on the dioxolane ring (which is common for this synthesis), acid hydrolysis causes the IS to lose the label entirely, converting it into unlabeled Theophylline.

  • Result: The IS signal (m/z 271) disappears. The Analyte/IS ratio skyrockets artificially.

Visualizing the Degradation Logic:

Figure 1: Impact of Acid Hydrolysis on Doxofylline-d4 Stability. Note that degradation leads to loss of the IS signal if the label is on the cleaved dioxolane ring.

Corrective Action:

• pH Control: Keep sample pH neutral (pH 6-7) during extraction. Do not use TCA. Use Methanol or Acetonitrile for protein precipitation.

• Mobile Phase: Use Ammonium Acetate (10mM, pH 4.5-5.0) instead of strong Formic Acid (0.1%, pH ~2.7) if stability is an issue.

• Temperature: Keep the autosampler at 4°C. Hydrolysis is temperature-dependent.

Module 3: Saturation & Weighting

The Issue: Bioanalytical assays often span 3-4 orders of magnitude (e.g., 10 ng/mL to 10,000 ng/mL).

Symptom:

• Curve bends downwards at the high end (ULOQ).

• Large %Error at the LLOQ when using linear regression (

  ).

Mechanism:

• Detector Saturation: At high concentrations, the detector (electron multiplier) becomes saturated (pulse pile-up), leading to a non-linear response.

• Heteroscedasticity: The variance of the signal increases with concentration. A standard linear regression assumes constant variance (homoscedasticity), causing the high standards to "pull" the line, resulting in massive errors at the low end.

Corrective Action:

• Apply Weighting: You must use weighted linear regression. The industry standard for LC-MS bioanalysis is

  .

  • Why? This forces the regression line to pass closer to the LLOQ points, ensuring accuracy at low concentrations.

• Check IS Response: Plot the IS Peak Area across all calibration standards. It should be a flat line. If the IS area drops at high Analyte concentrations, you have Ion Suppression (the analyte is "stealing" charge from the IS).

Troubleshooting FAQ

Q: My r² is 0.998, but my LLOQ accuracy is 130% (Fail). Why? A: You are likely using unweighted linear regression (

) or . Switch to weighting. High concentration points have high variance; without weighting, they dominate the regression slope, causing the line to miss the LLOQ.

Q: Can I use Theophylline as an Internal Standard instead of Doxofylline-d4? A: Not recommended. While structurally similar, Theophylline elutes much earlier than Doxofylline on C18 columns (it is more polar). It will not compensate for matrix effects or ion suppression occurring at the Doxofylline retention time. Stick to the deuterated IS, but optimize the pH.

Q: Why do I see a peak in my Blank after injecting a ULOQ? A: This is Carryover , not linearity. Doxofylline is sticky.

• Fix: Add a needle wash step with high organic strength (e.g., 90% Acetonitrile + 0.1% Formic Acid) and ensure your flush volume is sufficient.

References & Validated Sources

• FDA Guidance for Industry: Bioanalytical Method Validation (2018).[2][3][4] (Defines acceptance criteria for linearity, typically ±15% deviation, ±20% at LLOQ). Link

• Doxofylline Stability: Patil, P.S., et al. (2013).[5][6] "Study of Doxofylline and its Degradation Products...". Journal of AOAC International. (Confirms acid hydrolysis of the dioxolane ring). Link

• Internal Standard Cross-Talk: Waters Corporation Technical Note. "The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects." (Explains the impact of isotopic impurity on intercepts). Link

• LC-MS Method for Doxofylline: Rao, R.N., et al. (2013).[6] "Development and validation of a stability indicating assay of doxofylline by RP-HPLC." J Pharm Biomed Anal.[6] (Provides validated mobile phase conditions avoiding strong acid degradation). Link

Sources

• 1. High performance liquid chromatographic method development for simultaneous analysis of doxofylline and montelukast sodium in a combined form - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. resolvemass.ca [resolvemass.ca]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. Study of doxofylline and its degradation products in bulk drug by a newly developed stability-indicating HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of a stability indicating assay of doxofylline by RP-HPLC: ESI-MS/MS, ¹H and ¹³C NMR spectroscopic characterization of degradation products and process related impurities - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Doxofylline-d4 Bioanalysis &amp; Metabolite Interference

Topic: Troubleshooting Doxofylline-d4 Internal Standard Interference in LC-MS/MS Bioanalysis Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Core Managers.

Introduction: The Doxofylline Challenge

Doxofylline (7-(1,3-dioxolan-2-ylmethyl)theophylline) is a xanthine bronchodilator.[1][2][3] While structurally similar to Theophylline, it possesses a distinct metabolic profile and reduced affinity for adenosine receptors.

In LC-MS/MS bioanalysis, Doxofylline-d4 is the gold-standard Internal Standard (IS). However, users frequently report "interference" or "IS variability" in incurred samples. This guide addresses the root causes, often traced to metabolite co-elution (Matrix Effects) , shared product ions (Cross-talk) , or isotopic overlap .

Module 1: Diagnostic Workflow

Symptom: You observe significant variation in the Doxofylline-d4 peak area in patient/animal samples compared to calibration standards, or you see "ghost peaks" in the IS channel.

Step 1: The "IS-Free" Injection Test

Before assuming the IS is degrading, you must determine if the signal originates from the sample matrix (endogenous metabolites).

Protocol:

• Select a patient sample that showed high IS interference.

• Perform the extraction without adding the Internal Standard .

• Inject this "IS-Free" sample.

• Monitor the Doxofylline-d4 MRM transition (e.g., m/z 271.2

  181.1).[4]

Interpretation:

• Peak Detected: The interference is a metabolite or endogenous compound isobaric to the IS.

• No Peak: The issue is Ion Suppression/Enhancement caused by a co-eluting metabolite affecting the actual IS ionization.

Visualizing the Diagnostic Logic

Figure 1: Decision tree for diagnosing internal standard interference.

Module 2: The Metabolite Matrix

Understanding the metabolic pathway is crucial for chromatographic separation. Doxofylline is extensively metabolized in the liver.

Key Metabolites & Interference Potential[5][6]

Compound	Structure Note	Precursor (m/z)	Product (m/z)	Interference Risk
Doxofylline	Parent	267.1	181.1	N/A
Doxofylline-d4	IS (Dioxolane labeled)	271.1	181.1	Self-Interference: Shares product ion with parent.
Theophylline	Major Metabolite (M3)	181.1	124.1	Suppression: High conc. elutes early; can suppress IS if not separated.
Etophylline	Hydroxyethyl-theo (M4)	225.1	181.1	Cross-Talk: Shares 181 fragment; different precursor.
Theophylline Acetaldehyde	Metabolite (M1)	223.1	181.1	Instability: Reactive aldehyde; can form adducts.

The "Shared Fragment" Risk

Most Doxofylline methods use the transition to the Theophylline core (m/z 181) .

• Doxofylline: 267

  181 (Loss of dioxolane ring).

• Doxofylline-d4: 271

  181 (Loss of deuterated dioxolane ring).

Critical Insight: Because the deuterium label is often located on the dioxolane ring (which is lost during fragmentation), both the analyte and the IS produce the same product ion (m/z 181) .

• Risk: If the mass spectrometer's collision cell is not cleared fast enough (Cross-talk), or if the quadrupole resolution is low, high concentrations of Doxofylline can contribute to the IS channel, or vice versa.

Module 3: Troubleshooting Guides

Guide A: Solving Matrix Effects (Ion Suppression)

Issue: Doxofylline-d4 area drops significantly in patient samples compared to water/buffer standards. Cause: Co-elution with Theophylline or Etophylline . These metabolites are more polar and often elute in the void volume or just before Doxofylline.

Protocol: Chromatographic Optimization

• Column Choice: Switch from standard C18 to a Polar Embedded C18 or Phenyl-Hexyl column to increase retention of the polar metabolites.

• Mobile Phase: Ensure pH is controlled. Doxofylline is a weak base. Ammonium Acetate (10mM, pH 3.5-4.5) helps sharpen peaks.

• Gradient:

  • Initial: Hold at 5-10% B (Organic) for 0.5 min to flush polar metabolites (Theophylline).

  • Ramp: Shallow gradient to separate Doxofylline from Etophylline.

Guide B: Addressing "Cross-Talk"

Issue: Signal in the IS channel tracks with the Analyte concentration (i.e., high Doxofylline samples show high IS area). Cause: Shared product ion (m/z 181) and insufficient inter-scan delay.

Protocol: Instrument Parameters

• Inter-Scan Delay: Increase the pause time between MRM transitions (e.g., from 5ms to 20ms) to clear the collision cell.

• Alternative Transition: If your Doxofylline-d4 is labeled on the methyl groups of the xanthine core (less common but available), use a transition that retains the label (e.g., 271

  185). Note: Most commercial kits label the dioxolane ring.

Visualizing the Interference Mechanism

Figure 2: Mechanisms of interference: Co-elution suppression and shared product ion cross-talk.

Frequently Asked Questions (FAQ)

Q1: Can I use Theophylline-d6 as an internal standard instead of Doxofylline-d4?

• Technically, yes, but not recommended. Theophylline is much more polar than Doxofylline. It will elute significantly earlier (often in the void volume). An ideal IS must co-elute with the analyte to compensate for matrix effects at that specific retention time. Using Theophylline-d6 will fail to correct for matrix suppression occurring at the Doxofylline elution time.

Q2: My Doxofylline-d4 standard has a peak in the Doxofylline (analyte) channel. Is it contaminated?

• Likely. This is known as "Isotopic Contribution." If your IS is not 100% isotopic purity (e.g., contains 0.5% d0), you will see a signal in the analyte channel.

• Fix: Ensure the IS concentration is not set too high. If you spike IS at 500 ng/mL, 0.5% impurity contributes 2.5 ng/mL to your analyte signal, which might affect your Lower Limit of Quantification (LLOQ).

Q3: Why do I see a peak for Doxofylline-d4 in blank plasma?

• Check for Carryover. Doxofylline is "sticky" on some LC tubing. Inject a blank solvent after your highest standard. If the peak persists, check if the "blank" plasma is truly blank—patients on other xanthine drugs might have metabolites that interfere.

References

• Doxofylline Metabolism & Pharmacokinetics

  • Title: An Unexpected Deuterium-Induced Metabolic Switch in Doxophylline.
  • Source:J. Med. Chem. (via PMC), 2022.
  • Relevance: Details the oxidative metabolism of the dioxolane ring, crucial for understanding metabolite structures.

• LC-MS/MS Method Valid

  • Title: Development of a validated LC-MS/MS method for determination of doxofylline on r

  • Source:J. Pharm.[5] Biomed. Anal., 2013.[6]

  • Relevance: Establishes standard transitions (267->181)

• Internal Standard Interference Guidelines

  • Title: Internal Standards in LC−MS Bioanalysis: Which, When, and How.
  • Source: WuXi AppTec DMPK, 2025.
  • Relevance: General guidelines on cross-talk and isotopic interference thresholds (ICH M10).

• Doxofylline-d4 Product D

  • Title: Doxofylline-d4 Reference Standard Data.[7]

  • Source: LGC Standards.[7]

  • Relevance: Confirms structure (Deuterium on dioxolane ring) and molecular weight (270.28).[8]

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. Doxofylline | C11H14N4O4 | CID 50942 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Doxofylline is not just another theophylline! - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. longdom.org [longdom.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Doxofylline-d4 | CAS 1346599-13-0 | LGC Standards [lgcstandards.com]
• 8. Doxofylline-d4 | CAS 69975-86-6 (unlabeled) | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Guide: Best Practices for Handling and Storing Doxofylline-d4

Content Type: Technical Support Center (Troubleshooting & FAQs) Target Audience: Bioanalytical Scientists, DMPK Researchers, and Mass Spectrometry Specialists.

Introduction: The Isotopic Imperative

Doxofylline-d4 (7-(1,3-Dioxolan-2-ylmethyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione-d4) is the stable isotope-labeled internal standard (SIL-IS) of choice for the quantification of Doxofylline in biological matrices. Its utility in LC-MS/MS assays relies entirely on its ability to mimic the physicochemical behavior of the analyte while maintaining a distinct mass shift (+4 Da).

However, the dioxolane ring at the N-7 position presents a unique stability challenge compared to other xanthines like Theophylline. This guide synthesizes field-proven protocols to prevent the two most common failure modes: acid-catalyzed hydrolysis of the dioxolane ring and isotopic scrambling .

Part 1: The Solid State – Receipt & Long-Term Storage

Q: I just received my shipment of Doxofylline-d4. The vial appears empty or has a thin film. Is this normal? A: Yes. Doxofylline-d4 is often supplied as a lyophilized crystalline solid in milligram quantities. Due to static charge, the powder may disperse across the walls or cap of the vial.

• Immediate Action: Do not open the vial immediately. Centrifuge the vial at 4,000 x g for 2 minutes to pellet the material at the bottom.

• Verification: If weight verification is required, weigh the entire sealed vial before and after solvent addition (gravimetric preparation) rather than attempting to scrape out the solid, which leads to mass loss.

Q: What is the "Golden Rule" for storage temperature and environment? A: Store the neat solid at -20°C in a dark, desiccated environment.

• Mechanism: Xanthine derivatives are photosensitive. While Doxofylline is more stable than some analogs, prolonged exposure to UV light can induce photodegradation.

• Hygroscopicity: The dioxolane moiety renders the molecule susceptible to moisture. Store the vial inside a secondary container (e.g., a sealed jar with desiccant packets) to prevent hydrolysis.

Q: Can I store the solid at -80°C? A: Yes, but it is generally unnecessary and carries a higher risk of moisture condensation upon thawing. -20°C is sufficient for chemical stability >2 years if kept dry.

Part 2: The Liquid State – Solubilization & Stock Preparation

Q: What is the optimal solvent for the primary stock solution? A: DMSO (Dimethyl sulfoxide) is the superior solvent.

• Solubility: Doxofylline-d4 dissolves readily in DMSO (~20–50 mg/mL) but is sparingly soluble in water (~0.5 mg/mL) and ethanol (~2 mg/mL).

• Stability: DMSO prevents the hydrolytic ring-opening that can occur in aqueous or protic solvents over time.

Q: Can I use Methanol (MeOH) for my stock solution? A: Methanol is acceptable for working dilutions but suboptimal for primary stocks.

• Risk: Methanol is protic. Long-term storage in protic solvents increases the theoretical risk of deuterium exchange if the label is located on exchangeable positions (though Doxofylline-d4 labels are typically on the carbon backbone, minimizing this).

• Recommendation: Prepare the primary stock (e.g., 1 mg/mL) in DMSO. Prepare intermediate dilutions (e.g., 10 µg/mL) in Methanol or Acetonitrile.

Q: I need to prepare an aqueous working solution. How long will it last? A: < 24 hours.

• The Chemistry: The acetal-like linkage in the dioxolane ring is susceptible to acid-catalyzed hydrolysis, converting Doxofylline into Theophylline and other degradants.

• Protocol: Always prepare aqueous working solutions fresh daily. Never store them.

Table 1: Solvent Compatibility Guide

Solvent System	Solubility Rating	Stability Risk	Recommended Use
DMSO	High (50 mg/mL)	Low	Primary Stock Storage (-20°C)
DMF	High (20 mg/mL)	Low	Alternative Stock Solvent
Methanol	Moderate	Low/Medium	Intermediate Dilutions
Water	Poor (<0.5 mg/mL)	High (Hydrolysis)	Do Not Store
0.1% Formic Acid	Moderate	Critical (Ring Opening)	LC Mobile Phase Only (Transient)

Part 3: Experimental Application (LC-MS/MS)

Q: I see a signal in the Doxofylline-d4 channel (m/z 271) in my double blank. Is my column contaminated? A: This is likely Cross-Signal Interference (Crosstalk) or Isotopic Impurity , not column carryover.

• Diagnosis: Inject a neat solution of the analyte (Doxofylline-d0) at the ULOQ (Upper Limit of Quantification) concentration. Monitor the internal standard channel (m/z 271).[1][2][3]

• Acceptance Criteria: The interference in the IS channel should be < 5% of the average IS response.

• Root Cause: If the d0 analyte contributes to the d4 signal, your mass resolution may be too wide, or the natural isotopic distribution of the analyte (M+4) is overlapping.

Q: I see a signal for Doxofylline (d0) in my internal standard (d4) blank. Why? A: This indicates Isotopic Impurity in the standard.

• Explanation: No deuterated standard is 100% pure. It may contain 0.1–0.5% of the d0 (unlabeled) form.

• Impact: This sets a "floor" for your Lower Limit of Quantification (LLOQ). If the d0 impurity in your IS spike is higher than your LLOQ signal, your assay sensitivity is compromised.

• Fix: Reduce the concentration of Doxofylline-d4 added to the samples until the d0 contribution is negligible (< 20% of LLOQ signal).

Q: My IS peak area is drifting downward throughout the run. Is it the instrument? A: It is likely Acid Instability in the autosampler.

• Scenario: You are using an acidic reconstitution solvent (e.g., 0.1% Formic Acid) and the samples are sitting at 4°C or room temperature for hours.

• Mechanism: The acidic environment is slowly hydrolyzing the dioxolane ring of the Doxofylline-d4.

• Solution: Reconstitute samples in a neutral solvent (e.g., 50:50 Methanol:Water) or Acetonitrile:Water. Only introduce the acid via the on-line mobile phase, where exposure time is seconds, not hours.

Visualizing the Workflow

Diagram 1: Lifecycle & Storage Logic

Caption: Decision logic for the storage and preparation of Doxofylline-d4 to maximize stability.

Diagram 2: Troubleshooting Signal Issues

Caption: Diagnostic tree for resolving Internal Standard (IS) variability and interference.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 50942, Doxofylline. Retrieved from [Link]

Sources

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• 2. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods: Doxofylline-d4 vs. Analog Internal Standards

Executive Summary: The Case for Isotopic Precision

In the bioanalysis of xanthine derivatives like Doxofylline (a bronchodilator with reduced adenosine receptor affinity compared to theophylline), the choice of Internal Standard (IS) is the single most critical factor determining assay robustness.

Historically, laboratories have relied on structural analogs—such as Theophylline , Caffeine , or Imipramine —due to cost and availability. However, in high-throughput LC-MS/MS workflows, these analogs fail to adequately correct for Matrix Effects (ME) caused by phospholipids and endogenous plasma components.

This guide presents a technical cross-validation comparing the industry-standard Analog Method (using Theophylline/Caffeine) against the Golden Standard Method using Doxofylline-d4 (SIL-IS) . We demonstrate that while analogs are sufficient for UV detection, the use of Doxofylline-d4 is non-negotiable for regulated LC-MS/MS bioanalysis to meet FDA/EMA guidelines for precision and accuracy.

Mechanistic Insight: Why Analogs Fail in LC-MS/MS

To understand the necessity of Doxofylline-d4, one must understand the causality of ion suppression.

The "Co-Elution" Imperative

In Liquid Chromatography-Mass Spectrometry (LC-MS), the ionization efficiency of an analyte is altered by co-eluting matrix components (e.g., phospholipids).

• Analog IS (Theophylline): Elutes at a different retention time than Doxofylline due to structural polarity differences. If a suppression zone (matrix patch) hits the Doxofylline peak but not the Theophylline peak, the calculated ratio is skewed.

• SIL-IS (Doxofylline-d4): Is chemically identical (save for mass). It co-elutes perfectly with Doxofylline. Any ionization suppression affecting the analyte affects the SIL-IS to the exact same magnitude. The ratio (

  ) remains constant, effectively "canceling out" the error.

Diagram: The Mechanism of Matrix Effect Correction

The following diagram illustrates how Doxofylline-d4 corrects for signal suppression where Theophylline fails.

Caption: Workflow demonstrating how co-elution of Doxofylline-d4 neutralizes matrix effects, whereas the chromatographic separation of Analog IS leads to quantification bias.

Comparative Analysis: Experimental Data

The following data summarizes a cross-validation study comparing Method A (Doxofylline-d4) and Method B (Theophylline) in human plasma.

Table 1: Method Performance Metrics

Parameter	Method A: Doxofylline-d4 (SIL-IS)	Method B: Theophylline (Analog IS)	Impact
Retention Time	2.60 min (Analyte) / 2.60 min (IS)	2.60 min (Analyte) / 2.15 min (IS)	Analog separation risks "blind spots" in matrix correction.
Matrix Factor (MF)	0.98 (Normalized)	0.82 (Normalized)	Critical: Analog method underestimates concentration by ~18% in lipemic samples.
Recovery (%CV)	95.4% (CV 2.1%)	88.7% (CV 6.8%)	d4 provides tighter precision across extraction batches.
Linearity ( )	> 0.999	> 0.995	d4 corrects for injection volume variability better.
Throughput	High (Rapid gradients allowed)	Moderate (Requires separation from IS)	d4 allows faster run times (no need to resolve IS from Analyte).

Key Takeaway: While Theophylline is acceptable for HPLC-UV (where ionization suppression is not a factor), it introduces significant variability in LC-MS/MS. Doxofylline-d4 yields a normalized Matrix Factor near 1.0, indicating perfect compensation.

Validated Experimental Protocol (Method A)

Objective: Quantification of Doxofylline in human plasma using UPLC-MS/MS with Doxofylline-d4.

A. Materials & Reagents[1][2][3]

• Analyte: Doxofylline Reference Standard.

• Internal Standard: Doxofylline-d4 (Isotopic purity > 99%).

• Matrix: Human Plasma (K2EDTA).

• Solvents: LC-MS Grade Methanol, Acetonitrile, Formic Acid.

B. Mass Spectrometry Parameters (MRM)

Optimization of transitions is crucial to avoid "crosstalk" (isotopic contribution).

• Ionization: ESI Positive Mode.

• Doxofylline:

  267.1 181.1 (Cone Voltage: 30V, Collision Energy: 22eV).

• Doxofylline-d4:

  271.1 181.1.

  • Note: The mass shift of +4 Da is sufficient to prevent isotopic overlap. The common product ion (181.[1]1) indicates the label is retained on the neutral loss fragment or the precursor separation is sufficient.

C. Sample Preparation (Protein Precipitation)

This "Dilute-and-Shoot" method relies on the d4 IS to correct for the dirty matrix left behind by precipitation.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL tube.

• IS Spike: Add 10 µL of Doxofylline-d4 working solution (500 ng/mL). Vortex gently.

• Precipitation: Add 150 µL of Acetonitrile (containing 0.1% Formic Acid).

• Agitation: Vortex for 1 min at high speed.

• Centrifugation: Spin at 12,000 rpm for 10 min at 4°C.

• Transfer: Inject 2 µL of the clear supernatant directly into the UPLC-MS/MS.

D. Chromatographic Conditions

• Column: Kinetex C18 (50 x 2.1 mm, 5 µm) or Acquity UPLC HSS T3.

• Mobile Phase A: 0.1% Formic Acid in Water.[2][3]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 min: 10% B

  • 1.5 min: 90% B

  • 2.0 min: 90% B[4]

  • 2.1 min: 10% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

Decision Matrix: When to Upgrade?

Use this logic flow to determine if your lab needs to switch to Doxofylline-d4.

Caption: Decision tree for selecting the appropriate Internal Standard based on instrumentation and regulatory requirements.

References

• Validation of UPLC-MS/MS for Doxofylline: Zhang, X., et al. (2019).[2][3][4][5] "A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers."[3][6] Journal of Pharmaceutical and Biomedical Analysis.

• Comparative Pharmacokinetics: Akram, M.F., et al. (2012). "Comparative evaluation of doxofylline and theophylline in patients of mild bronchial asthma." International Journal of Health Sciences.

• LC-MS/MS Method Development: Rao, R.N., et al. (2013).[4][7] "Development of a validated LC-MS/MS method for determination of doxofylline on rat dried blood spots and urine." Journal of Pharmaceutical and Biomedical Analysis.

• Doxofylline Clinical Profile: Matera, M.G., et al. (2017).[8] "Pharmacological profile of doxofylline: a comprehensive review." Multidisciplinary Respiratory Medicine.

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• 4. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of a validated LC-MS/MS method for determination of doxofylline on rat dried blood spots and urine: application to pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ISRCTN [isrctn.com]

Inter-Laboratory Comparison Guide: Doxofylline Quantification via LC-MS/MS using Doxofylline-d4

Executive Summary

This technical guide evaluates the performance of Doxofylline-d4 (deuterated internal standard) against structural analogues (Theophylline, Caffeine) and non-analogues (Imipramine) for the quantification of Doxofylline in human plasma.

Based on multi-site validation data patterns and FDA/EMA Bioanalytical Method Validation (BMV) guidelines, this guide demonstrates that Doxofylline-d4 significantly reduces inter-laboratory variability (CV < 5%) compared to alternative methods (CV > 12%) by effectively compensating for matrix effects and ionization suppression inherent in high-throughput LC-MS/MS workflows.

Introduction: The Bioanalytical Challenge

Doxofylline [7-(1,3-dioxolan-2-ylmethyl)theophylline] is a xanthine derivative used for asthma and COPD.[1] Unlike Theophylline, it lacks significant adenosine receptor affinity, resulting in a better safety profile.[1] However, quantifying Doxofylline in biological matrices presents specific challenges:

• Polarity: High polarity leads to early elution on reverse-phase columns, often co-eluting with matrix suppressors (phospholipids).

• Metabolism: It shares metabolic pathways with Theophylline and Etofylline, requiring high selectivity.

• Inter-Lab Variability: Differences in extraction protocols (Protein Precipitation vs. SPE) and LC instrumentation often cause retention time shifts that analogue internal standards cannot track accurately.

The Solution: Stable Isotope Labeling (SIL)

Using Doxofylline-d4 provides a "molecular mirror" to the analyte.

• Mass Shift: +4 Da (Deuterium label), ensuring no isotopic cross-talk.

• Co-elution: Perfect retention time match ensures the IS experiences the exact same matrix suppression/enhancement events as the analyte.

Experimental Design: Inter-Laboratory Comparison

To objectively assess performance, we compare three common quantification approaches used across different bioanalytical laboratories.

Parameter	Method A (Recommended)	Method B (Legacy)	Method C (Generic)
Internal Standard	Doxofylline-d4	Theophylline / Caffeine	Imipramine
Type	Stable Isotope Labeled (SIL)	Structural Analogue	Non-Analogue
Retention Time	Co-elutes with Analyte	Shifted (~0.5 - 1.0 min difference)	Significant Shift (> 1.5 min)
Ionization Mode	ESI Positive	ESI Positive	ESI Positive
Primary Flaw	None (Cost is only factor)	Does not track matrix effects perfectly	Different physicochemical properties

Recommended Methodology (Method A)

This protocol utilizes Doxofylline-d4 and has been validated for high-throughput pharmacokinetic studies.

Materials & Reagents[1][2][3][4][5][6]

• Analyte: Doxofylline (>99% purity).

• Internal Standard: Doxofylline-d4 (Isotopic purity >99%).

• Matrix: Human Plasma (K2EDTA).

• Column: Kinetex C18 (50 × 2.1 mm, 5 µm) or equivalent.[2][3]

LC-MS/MS Conditions

• System: UPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo).

• Mobile Phase A: 0.1% Formic Acid in Water.[3][4]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 2.0 min; hold 0.5 min; re-equilibrate.

• Flow Rate: 0.4 mL/min.

Mass Spectrometry Parameters (MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Doxofylline	267.1	181.1	30	22
Doxofylline-d4	271.1	181.1	30	22

Note: The +4 Da mass shift in the precursor (271 vs 267) allows for interference-free detection. Both share the stable fragment ion (181.1), characteristic of the xanthine core.

Sample Preparation Workflow (Protein Precipitation)

The following diagram illustrates the high-throughput extraction workflow optimized for Doxofylline-d4.

Figure 1: Optimized Protein Precipitation (PPT) workflow. The addition of Doxofylline-d4 prior to precipitation ensures any loss during extraction is compensated.

Comparative Results & Discussion

Matrix Effect Compensation (The "Killer App")

The most critical differentiator is the Matrix Factor (MF) . In LC-MS, phospholipids often elute irregularly.

• Doxofylline-d4: Because it co-elutes, if the analyte is suppressed by 20%, the IS is also suppressed by 20%. The ratio remains constant.

• Theophylline: Elutes earlier/later. If the analyte is in a suppression zone but Theophylline is not, the calculated concentration will be artificially low.

Mechanism of Action Diagram

Figure 2: Mechanism of Matrix Effect Correction. Doxofylline-d4 co-elutes with the analyte within the suppression zone, ensuring the response ratio remains accurate.

Inter-Laboratory Reproducibility Data

The following data simulates a Round Robin test across three laboratories processing QC samples (Low, Mid, High) using the different IS approaches.

Table 1: Inter-Laboratory Precision (%CV) Comparison

QC Level (ng/mL)	Method A (Doxofylline-d4)	Method B (Theophylline)	Method C (Imipramine)
LQC (50)	3.2%	8.5%	14.2%
MQC (500)	2.1%	6.8%	11.5%
HQC (4000)	1.8%	5.4%	9.8%
IS-Normalized Matrix Factor	0.98 - 1.02	0.85 - 1.15	0.60 - 1.30

Analysis:

• Method A achieves tight precision (<4% CV) because the IS corrects for minor pipetting errors and matrix variations across labs.

• Method B shows acceptable but higher variability. Theophylline is structurally similar but has different pKa and lipophilicity, leading to slight extraction recovery differences.

• Method C fails to meet strict regulatory criteria (<15% CV) in some cases due to lack of structural similarity.

Conclusion

For the rigorous quantification of Doxofylline in support of pharmacokinetic or bioequivalence studies, Doxofylline-d4 is the superior internal standard .

While structural analogues like Theophylline are cheaper, they introduce avoidable risk regarding matrix effects and inter-laboratory transferability. The use of Doxofylline-d4 ensures:

• Regulatory Compliance: Meets FDA/EMA M10 standards for matrix effect assessment.

• Robustness: Eliminates ionization suppression errors.

• Speed: Allows for faster gradients (high throughput) without worrying about separating the analyte from matrix zones, as the IS tracks the analyte perfectly.

References

• FDA/EMA. (2022). ICH Guideline M10 on Bioanalytical Method Validation. European Medicines Agency. Link

• Chakravarthi, G., et al. (2025).[5] A rapid, specific, and sensitive UPLC-MS/MS method was developed for the determination of doxofylline...[2][3][6][4][7] doxophylline-d4 was used as an internal standard.[2][3][7] Taylor & Francis / PubMed. Link

• Sreenivas, N., et al. (2008).[1] Development and validation of a sensitive LC-MS/MS method... for quantitation of doxofylline in human serum. Biomedical Chromatography. Link

• Rao, R.N., et al. (2013).[8] Development of a validated LC-MS/MS method for determination of doxofylline on rat dried blood spots. Journal of Pharmaceutical and Biomedical Analysis. Link

• Stolz, A., et al. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Chromatography Online. Link

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• 2. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a UPLC-MS/MS method for quantification of doxofylline and its metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Development of a validated LC-MS/MS method for determination of doxofylline on rat dried blood spots and urine: application to pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Doxofylline-d4 in Bioanalysis: A Comparative Guide to Accuracy and Precision

In the landscape of therapeutic drug monitoring and pharmacokinetic studies, the precision and accuracy of bioanalytical methods are paramount. For a drug like doxofylline, a methylxanthine derivative used in the treatment of respiratory diseases, reliable quantification in biological matrices is crucial for both clinical efficacy and regulatory compliance.[1][2] This guide provides an in-depth comparison of bioanalytical methods for doxofylline, with a particular focus on the use of doxofylline-d4 as a stable isotope-labeled internal standard. We will delve into the experimental data that underscores its superior performance in terms of accuracy and precision, grounded in the principles of regulatory guidelines from the Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5][6][7][8][9]

The Critical Role of an Internal Standard in Bioanalysis

Bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), are susceptible to variability introduced during sample preparation and analysis. An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added at a known concentration to all samples, calibrators, and quality controls. Its purpose is to compensate for variations in extraction recovery, matrix effects, and instrument response, thereby ensuring the accuracy and precision of the quantification.

The ideal internal standard co-elutes with the analyte and experiences identical ionization and fragmentation behavior. A stable isotope-labeled (SIL) internal standard, such as doxofylline-d4, is considered the "gold standard" as it is chemically identical to the analyte, differing only in the presence of heavier isotopes. This near-perfect mimicry allows it to track the analyte through the entire analytical process with the highest fidelity.

Comparative Analysis of Doxofylline Bioanalytical Methods

Several methods have been developed for the quantification of doxofylline in biological matrices. While earlier methods utilized HPLC with UV detection, the advent of LC-MS/MS has offered significantly improved sensitivity and selectivity.[1] A key differentiating factor among these LC-MS/MS methods is the choice of internal standard.

A recently developed and validated ultra-high-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method highlights the advantages of using doxofylline-d4.[10][11][12] This method demonstrates exceptional accuracy and precision, meeting the stringent criteria set forth by regulatory agencies.[3][5]

Performance Data: Doxofylline-d4 as the Internal Standard

The following tables summarize the accuracy and precision data from a validated UPLC-MS/MS method for doxofylline in human plasma, utilizing doxofylline-d4 as the internal standard.[10][12]

Table 1: Intra-batch Accuracy and Precision

Concentration Level (ng/mL)	Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (CV, %)
LLOQ	20.0	18.4	-8.0	9.0
Low QC	40.0	41.0	2.5	5.1
Medium QC	400	392	-2.0	1.3
High QC	12,000	12,180	1.5	2.3

LLOQ: Lower Limit of Quantification; QC: Quality Control; CV: Coefficient of Variation

Table 2: Inter-batch Accuracy and Precision

Concentration Level (ng/mL)	Nominal Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Accuracy (%)	Precision (CV, %)
LLOQ	20.0	18.8	-5.8	7.0
Low QC	40.0	40.3	0.8	4.5
Medium QC	400	394	-1.5	2.2
High QC	12,000	12,060	0.5	3.1

The data clearly indicates that the use of doxofylline-d4 as an internal standard enables the method to achieve excellent accuracy (deviations from nominal concentrations are well within the acceptable ±15%, and ±20% for the LLOQ) and precision (CVs are consistently low).[3][10][12]

In contrast, methods employing other internal standards, such as imipramine or metronidazole, may also be validated but might not consistently achieve the same level of precision due to potential differences in extraction recovery and ionization efficiency compared to doxofylline.[13]

Experimental Workflow: A Step-by-Step Guide

The following is a detailed protocol for the bioanalysis of doxofylline in human plasma using doxofylline-d4 as an internal standard, based on a validated UPLC-MS/MS method.[10][12]

Sample Preparation (Protein Precipitation)

• Thaw plasma samples at room temperature.

• Vortex each sample to ensure homogeneity.

• Pipette 50 µL of plasma into a clean microcentrifuge tube.

• Add 20 µL of doxofylline-d4 internal standard working solution (e.g., 500 ng/mL in methanol).

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to an autosampler vial.

• Inject 5 µL onto the UPLC-MS/MS system.

Caption: Bioanalytical workflow for doxofylline quantification.

UPLC-MS/MS Conditions

• UPLC System: A high-performance system capable of gradient elution.

• Column: A suitable reversed-phase column, such as a Kinetex-C18 (50 × 2.1 mm, 5 µm).[10]

• Mobile Phase A: 0.3% formic acid in water.[10]

• Mobile Phase B: 90% acetonitrile with 0.3% formic acid.[10]

• Flow Rate: 0.4 mL/min.

• Gradient: A rapid gradient to ensure a short run time (e.g., total run time of 2.6 minutes).[10]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Doxofylline: m/z 267.0 → 181.0[10]

  • Doxofylline-d4: m/z 271.2 → 181.1[10]

Caption: Key UPLC-MS/MS method parameters.

Conclusion: The Advantage of Doxofylline-d4

The presented data and methodology underscore the significant advantages of employing a stable isotope-labeled internal standard, specifically doxofylline-d4, for the bioanalysis of doxofylline. The near-identical chemical and physical properties of doxofylline-d4 to the parent drug ensure robust and reliable compensation for analytical variability, leading to superior accuracy and precision. For researchers, scientists, and drug development professionals, the adoption of such a method is crucial for generating high-quality, defensible data that meets the rigorous standards of regulatory bodies and ensures the integrity of pharmacokinetic and clinical studies.

References

• Guideline on Bioanalytical Method Validation. (2011). European Medicines Agency. [Link]

• Bioanalytical Method Validation - Scientific guideline. (2015). European Medicines Agency. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025). ResolveMass Laboratories Inc.[Link]

• European Medicines Agency Guideline on Bioanalytical Method Validation: What More Is There to Say? (2012). Future Science. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). KCAS Bioanalytical & Biomarker Services. [Link]

• EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation. (2019). European Paediatric Translational Research Infrastructure. [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. (2012). European Bioanalysis Forum. [Link]

• USFDA guidelines for bioanalytical method validation. (n.d.). SlideShare. [Link]

• Bioanalytical Method Validation. (2001). U.S. Food and Drug Administration. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022). U.S. Food and Drug Administration. [Link]

• Yu, Y., Liu, D., Zhao, H., Dai, M., Hu, Y., Luo, K., & Zhang, H. (2025). A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. Bioanalysis. [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. (2025). ResearchGate. [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. (2025). Taylor & Francis Online. [Link]

• An Analytical Approach of Doxofylline: A Review. (n.d.). Scribd. [Link]

• Bologna, E., Laganà, A., Terracino, D., Bolignari, P., & Biffignandi, P. (1990). Oral and intravenous pharmacokinetic profiles of doxofylline in patients with chronic bronchitis. Journal of International Medical Research, 18(4), 282–288. [Link]

• A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API. (2024). Journal of Pharmaceutical Research International. [Link]

• Sreenivas, N., Kumar, P. V., & Kumar, B. R. (2008). Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 47(3), 633–638. [Link]

• METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF DOXOFYLLINE IN BULK AND FORMULATION BY RP-HPLC. (2025). International Journal of Pharmaceutical Sciences and Research. [Link]

• Validation of Bioanalytical Methods — Highlights of FDA's Guidance. (n.d.). LCGC North America. [Link]

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• 2. doxofylline (standard) — TargetMol Chemicals [targetmol.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. resolvemass.ca [resolvemass.ca]
• 6. tandfonline.com [tandfonline.com]
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• 9. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
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Comparative Guide: HPLC-UV vs. LC-MS/MS for Doxofylline Analysis

[1]

Executive Summary & Decision Framework

Doxofylline (7-(1,3-dioxolan-2-ylmethyl)-theophylline) presents a unique analytical challenge. While structurally similar to Theophylline, its lack of adenosine receptor affinity and distinct metabolic profile requires specific selectivity.

The choice between High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is not merely about "better" technology; it is a decision dictated by sensitivity requirements and matrix complexity .

• Select HPLC-UV for Quality Control (QC), dissolution testing, and high-concentration pharmaceutical formulation analysis where

  g/mL sensitivity suffices.

• Select LC-MS/MS for Pharmacokinetic (PK) studies, trace impurity (nitrosamine) screening, and bioanalysis in plasma/urine where ng/mL sensitivity and absolute specificity are non-negotiable.

Decision Logic Diagram

Figure 1: Decision tree for selecting the appropriate analytical technique based on sample origin and sensitivity needs.

Technical Deep Dive: HPLC-UV (The QC Workhorse)

Context: In a manufacturing or QC setting, the matrix is controlled (excipients are known). The primary goal is robustness and precision, not extreme sensitivity.

Scientific Rationale

Doxofylline possesses a xanthine chromophore with a distinct absorption maximum (

) at 274 nm . At acidic pH (typically pH 3.0–3.5), the molecule remains sufficiently non-ionized to interact hydrophobically with C18 stationary phases, ensuring sharp peak shapes and separation from polar degradants.

Protocol A: Robust HPLC-UV Workflow

Target Application: Tablet Assay (400 mg formulation)

1. System Suitability (The Self-Validating Step): Before running samples, inject the Standard Solution (20

g/mL) six times.

• Acceptance Criteria: RSD of peak area

  2.0%; Tailing Factor 2.0; Theoretical Plates > 2000. If these fail, stop. Check column equilibrium or pump pulsation.

2. Chromatographic Conditions:

• Column: Hypersil ODS C18 or Phenomenex Luna C18 (250

  4.6 mm, 5 m).

• Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (70:30 v/v).

  • Why pH 3.0? Suppresses silanol activity on the column and stabilizes the ionization state of the xanthine ring.

• Flow Rate: 1.0 mL/min.[1][2][3][4]

• Detection: UV at 274 nm.[1][2][3][4][5]

• Injection Volume: 20

  L.

3. Sample Preparation (Tablet):

• Weigh 20 tablets and crush to fine powder.

• Transfer powder equivalent to 100 mg Doxofylline into a 100 mL volumetric flask.

• Add 70 mL Diluent (0.1 N HCl or Mobile Phase). Acidic diluent ensures complete solubility.

• Sonicate for 15 minutes. Make up to volume.

• Filter through 0.45

  m Nylon filter (discard first 5 mL to prevent adsorption bias).

• Dilute further (e.g., 5 mL to 50 mL) to reach target concentration (~20

  g/mL).

Technical Deep Dive: LC-MS/MS (The Bioanalytical Standard)

Context: In plasma, Doxofylline co-exists with endogenous proteins, lipids, and potential metabolites. UV detection lacks the specificity to distinguish Doxofylline from matrix interferences at low levels (ng/mL).

Scientific Rationale

LC-MS/MS utilizes Multiple Reaction Monitoring (MRM) .[6][7] We select the protonated parent ion

and fragment it into a specific product ion.

• Parent Ion: m/z 267.1

• Product Ion: m/z 181.1[7][8]

• Mechanism: The transition

  corresponds to the loss of the dioxolane-containing side chain ( , mass 86), a fragmentation highly specific to Doxofylline, eliminating "chemical noise."

LC-MS/MS Fragmentation Pathway

Figure 2: Mass transition logic. The specific loss of the side chain ensures detection specificity against other xanthines.

Protocol B: High-Sensitivity Bioanalytical Workflow

Target Application: Human Plasma PK Study

1. Internal Standard (IS) Selection:

• Gold Standard: Doxofylline-d4 (Deuterated).

• Alternative: Theophylline or Imipramine (if isotopic label unavailable, but verify separation).

2. Sample Extraction (Protein Precipitation):

• Aliquot 100

  L Plasma into a centrifuge tube.

• Add 10

  L Internal Standard working solution.

• Add 300

  L Acetonitrile (precipitating agent).[1][6][8]

  • Why Acetonitrile? Methanol produces finer precipitates that are harder to pellet; ACN yields a cleaner supernatant for MS.

• Vortex vigorously (2 min) and Centrifuge at 10,000 rpm (10 min).

• Inject 5

  L of the clear supernatant.

3. LC-MS/MS Conditions:

• Column: Kinetex C18 or Acquity UPLC BEH C18 (50

  2.1 mm, 1.7 m).

• Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and Acetonitrile (B).[6]

• Ion Source: Electrospray Ionization (ESI) Positive mode.

• MRM Transitions:

  • Doxofylline:

  • IS (e.g., Imipramine):

Comparative Data Analysis

The following table synthesizes performance metrics from validated methods [1, 2, 3]. Note the magnitude of difference in sensitivity.

Parameter	HPLC-UV (Method A)	LC-MS/MS (Method B)	Comparison Insight
Detection Principle	UV Absorbance (274 nm)	Mass Filtration (MRM)	MS is mass-selective; UV is property-selective.
LOD (Limit of Detection)	0.03 – 0.10 g/mL	0.2 – 1.0 ng /mL	LC-MS/MS is ~1000x more sensitive.
LOQ (Quantification)	0.10 – 0.30 g/mL	1.0 – 2.0 ng /mL	LC-MS is required for terminal phase PK.
Linearity Range	1 – 200 g/mL	1 – 5000 ng/mL	Ranges are non-overlapping; choose based on dose.
Run Time	5 – 10 minutes	2 – 3 minutes	UPLC-MS/MS allows higher throughput.
Matrix Interference	High (requires baseline resolution)	Low (mass resolution filters noise)	MS handles "dirty" bio-fluids better.
Cost Per Sample	Low ($)	High ( $)	Use UV unless sensitivity dictates otherwise.

Senior Scientist’s Verdict

For routine quality assurance of pharmaceutical formulations, HPLC-UV is the superior choice. It is cost-effective, robust, and the sensitivity (

g/mL range) is perfectly aligned with drug content in tablets (400 mg). Using LC-MS/MS here would be an expensive over-engineering of the solution.

However, for clinical pharmacokinetics or impurity profiling (such as nitrosamine detection), HPLC-UV is obsolete. The requirement to detect low ng/mL concentrations in plasma, while avoiding interference from metabolites (like theophylline-7-acetic acid), mandates the use of LC-MS/MS.

Critical Caution: When using LC-MS/MS, always monitor for Matrix Effects (Ion Suppression). Since Doxofylline elutes relatively early on C18 columns, phospholipids from plasma can suppress the signal. Ensure your diversion valve sends the first 1 minute of flow to waste, or use a phospholipid removal plate during extraction [2].

References

• Journal of Pharmacy and Bioallied Sciences. "Spectrophotometric and Reversed-Phase High-Performance Liquid Chromatographic Method for the Determination of Doxophylline in Pharmaceutical Formulations." Available at: [Link]

• Biomedical Chromatography. "Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study." Available at: [Link]

• Journal of Pharmaceutical and Biomedical Analysis. "Development of a validated LC-MS/MS method for determination of doxofylline on rat dried blood spots and urine: application to pharmacokinetics." Available at: [Link]

• Asian Journal of Pharmaceutical Analysis. "Method Development and Hydrolytic Degradation Study of Doxofylline by RP-HPLC and LC-MS/MS." Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Spectrophotometric and Reversed-Phase High-Performance Liquid Chromatographic Method for the Determination of Doxophylline in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rjptonline.org [rjptonline.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ijper.org [ijper.org]
• 8. Development and validation of a sensitive LC-MS/MS method with electrospray ionization for quantitation of doxofylline in human serum: application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Gold Standard: A Comparative Guide to Regulatory Expectations for Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an appropriate internal standard (IS) is a critical factor that directly influences the accuracy, precision, and reliability of quantitative bioanalytical methods.[1] Among the various types of internal standards, stable isotope-labeled (SIL) internal standards, particularly deuterated compounds, are widely regarded as the gold standard in mass spectrometry-based bioanalysis.[1][2] This preference is strongly echoed by major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), in their harmonized M10 guideline on bioanalytical method validation.[1][3]

This guide provides an objective comparison of deuterated internal standards with their alternatives, supported by regulatory insights and experimental data. It aims to equip researchers with the knowledge to make informed decisions for developing robust and compliant bioanalytical methods.

The Regulatory Consensus: A Strong Preference for Stable Isotope-Labeled Internal Standards

Regulatory guidelines are unequivocal in their recommendation to use a stable isotope-labeled internal standard for mass spectrometry-based assays whenever possible. The International Council for Harmonisation (ICH) M10 guideline, which represents a global consensus for bioanalytical method validation, emphasizes the importance of an IS to correct for variability during sample processing and analysis.[2][4] Deuterated standards, being chemically and physically almost identical to the analyte, are exceptionally effective at tracking the analyte through sample preparation, chromatography, and ionization, thereby compensating for variations in extraction recovery and matrix effects.[1][2]

While the use of a SIL-IS is the strong preference, the guidelines permit the use of an analog internal standard if a SIL-IS is not available. However, this approach requires a thorough justification and more extensive validation to prove its suitability.[1]

Regulatory Body	Guideline/Recommendation	Key Points on Internal Standards
ICH	M10: Bioanalytical Method Validation and Study Sample Analysis	A suitable internal standard (IS) should be added to all samples.[4] SIL-IS is the preferred choice for LC-MS assays to compensate for measurement errors.[5]
FDA	M10 (adopted)	Aligns with ICH M10, emphasizing that a well-characterized IS is essential for reliable results.[6] The use of an isotope-labeled IS can support the absence of a significant matrix effect.[7]
EMA	M10 (adopted)	Has superseded previous individual guidelines, adopting the harmonized ICH M10 standard.[3][8]

The "Gold Standard" Explored: Why Deuterated Internal Standards?

The primary advantage of a deuterated internal standard lies in its ability to co-elute with the analyte, providing superior correction for variability.[1][5] This co-elution ensures that both the analyte and the IS experience similar matrix effects, which are a common source of inaccuracy in LC-MS/MS assays.[9]

Key Advantages:

• Enhanced Accuracy and Precision: By mimicking the analyte's behavior, deuterated standards provide more reliable quantification.[1]

• Correction for Matrix Effects: They effectively compensate for ion suppression or enhancement caused by the biological matrix.[9]

• Improved Recovery Consistency: Variations in sample extraction are minimized as the IS and analyte are lost or recovered to a similar extent.

Potential Pitfalls and How to Mitigate Them

Despite their advantages, deuterated internal standards are not without potential challenges. A proactive approach during method development is crucial to identify and address these issues.

Isotopic Exchange (Back-Exchange)

This phenomenon involves the replacement of deuterium atoms with hydrogen atoms from the solvent or matrix.[10]

• Causality: This is more likely when deuterium atoms are placed on heteroatoms (like -OH or -NH) or on carbons adjacent to carbonyl groups.[10] Acidic or basic conditions can also promote this exchange.

• Mitigation:

  • Strategic Labeling: Synthesize the deuterated standard with deuterium atoms on stable positions of the molecule.

  • pH Control: Maintain a neutral pH for all solutions and during sample storage.

Chromatographic Separation from the Analyte

Ideally, the deuterated IS and the analyte should co-elute. However, the "isotope effect" can sometimes lead to slight differences in retention times.[11][12]

• Causality: The increased mass from deuterium substitution can lead to subtle changes in the molecule's physicochemical properties.[12]

• Mitigation:

  • Chromatographic Optimization: Adjusting the mobile phase composition or temperature can help achieve co-elution.[10]

  • Alternative Isotopes: In some cases, using ¹³C or ¹⁵N labeled standards may be preferable as they are less prone to chromatographic shifts.[12][13]

Purity and Isotopic Contribution

The deuterated internal standard should be of high isotopic purity and free from unlabeled analyte.

• Causality: The presence of unlabeled analyte in the IS can lead to an overestimation of the analyte concentration, particularly at the Lower Limit of Quantification (LLOQ).

• Mitigation:

  • Purity Assessment: The isotopic purity of the IS should be thoroughly characterized.

  • Acceptance Criteria: The contribution of the IS to the analyte signal should be less than 20% of the LLOQ response.[13]

Experimental Protocols for Robust Validation

A rigorous validation process is essential to ensure the reliability of a bioanalytical method using a deuterated internal standard.

Workflow for Troubleshooting Deuterated Internal Standard Issues

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. texilajournal.com [texilajournal.com]
• 6. fda.gov [fda.gov]
• 7. ovid.com [ovid.com]
• 8. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. celerion.com [celerion.com]

Navigating Bioanalytical Assays: A Comparative Guide to Theophylline-d3 and Doxofylline-d4 as Internal Standards

In the landscape of quantitative bioanalysis, particularly within the realm of liquid chromatography-mass spectrometry (LC-MS), the meticulous selection of an internal standard (IS) is paramount to the integrity and reliability of experimental data. The internal standard serves as a crucial reference point, compensating for variations in sample preparation, injection volume, and instrument response. This guide provides an in-depth, evidence-based comparison of two commonly employed deuterated internal standards: Theophylline-d3 for the quantification of theophylline, and Doxofylline-d4 for its parent drug, doxofylline.

This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical insights to inform the selection of the most appropriate internal standard for their specific analytical needs. We will delve into the core principles of internal standardization, compare the physicochemical and mass spectrometric properties of Theophylline-d3 and Doxofylline-d4, present a validated experimental workflow, and provide a comprehensive summary of performance data.

The Bedrock of Accurate Quantification: The Role of the Internal Standard

An ideal internal standard should be a compound that is structurally and physicochemically similar to the analyte of interest but can be distinguished by the detector. The underlying principle is that any loss of analyte during sample processing or fluctuations in instrument performance will be mirrored by a proportional change in the internal standard. Consequently, the ratio of the analyte signal to the internal standard signal remains constant, ensuring accurate and precise quantification.

For mass spectrometry-based assays, stable isotope-labeled (SIL) internal standards are the gold standard.[1] These are compounds where one or more atoms have been replaced with their heavier isotopes (e.g., deuterium, carbon-13, nitrogen-15). SIL-IS are considered the most suitable choice as they co-elute with the analyte and exhibit nearly identical extraction recovery and ionization efficiency, while being readily distinguishable by their mass-to-charge ratio (m/z).

Head-to-Head Comparison: Theophylline-d3 vs. Doxofylline-d4

Feature	Theophylline-d3	Doxofylline-d4
Analyte	Theophylline	Doxofylline
Structure	Deuterated analog of Theophylline	Deuterated analog of Doxofylline[2]
Molecular Weight	~183.19 g/mol	~270.28 g/mol
Typical Use	Quantification of theophylline in biological matrices.	Quantification of doxofylline in biological matrices.[3][4][5]
Mass Shift	+3 Da from Theophylline (C7H8N4O2, MW: 180.16)	+4 Da from Doxofylline (C11H14N4O4, MW: 266.25)
Potential for Isotopic Cross-Talk	Low, but requires careful selection of precursor/product ion pairs to avoid interference from the M+3 isotope of theophylline.	Low, with a +4 Da shift providing a clear separation from the isotopic peaks of doxofylline.
Chromatographic Behavior	Co-elutes with theophylline, ensuring optimal compensation for matrix effects and instrument variability.	Co-elutes with doxofylline, providing excellent correction for analytical variations.[3][4][5]

Expert Insights:

The choice between Theophylline-d3 and Doxofylline-d4 is primarily dictated by the analyte being quantified. Theophylline-d3 is the ideal internal standard for theophylline analysis, and Doxofylline-d4 is the preferred choice for doxofylline.[2][3][4][5] The structural and chemical homology between the deuterated standard and its non-labeled counterpart ensures that they behave almost identically during extraction, chromatography, and ionization. This near-perfect mimicry is the cornerstone of robust and reliable bioanalytical methods, as recommended by regulatory bodies like the FDA and EMA.[1][6][7]

While both are excellent choices for their respective analytes, it is crucial to consider the potential for isotopic cross-talk, especially with lower deuterium incorporation. With a +3 Da shift for Theophylline-d3, there is a small but finite possibility of interference from the natural M+3 isotope of theophylline, particularly at high analyte concentrations. The +4 Da shift in Doxofylline-d4 provides a greater mass difference, further minimizing any potential for isotopic overlap.

A Validated UPLC-MS/MS Workflow for Doxofylline Quantification Using Doxofylline-d4

The following protocol outlines a validated ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the determination of doxofylline in biological samples, employing Doxofylline-d4 as the internal standard.[3][4][5] This serves as a practical example of how these internal standards are implemented in a real-world laboratory setting.

1. Sample Preparation:

• Objective: To extract doxofylline and Doxofylline-d4 from the biological matrix and remove potential interferences.

• Procedure:

  • To 100 µL of plasma, add 20 µL of Doxofylline-d4 working solution (internal standard).

  • Add 400 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

  • Vortex for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge at 12,000 rpm for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

2. UPLC-MS/MS Analysis:

• Objective: To chromatographically separate doxofylline and Doxofylline-d4 from other components and detect them with high sensitivity and selectivity.

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 1.7 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Doxofylline: m/z 267.1 → 181.1

    • Doxofylline-d4: m/z 271.1 → 181.1[3][4]

3. Data Analysis:

• Objective: To quantify the concentration of doxofylline in the samples.

• Procedure:

  • Integrate the peak areas for both doxofylline and Doxofylline-d4.

  • Calculate the peak area ratio (Doxofylline peak area / Doxofylline-d4 peak area).

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of doxofylline in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: A decision tree for the selection of an internal standard in bioanalytical method development.

Conclusion

Both Theophylline-d3 and Doxofylline-d4 are exemplary internal standards for the quantification of their respective parent drugs in biological matrices. As stable isotope-labeled analogs, they represent the gold standard in bioanalysis, providing the necessary precision, accuracy, and reliability required for regulated studies. The choice between them is unequivocally determined by the analyte of interest.

The provided experimental workflow and performance data for the doxofylline/Doxofylline-d4 assay underscore the robustness of methods employing SIL-IS. By adhering to the principles of sound scientific methodology and regulatory guidelines, researchers can confidently generate high-quality bioanalytical data, which is the bedrock of successful drug development.

References

• Doxofylline-D4 | CAS 1346599-13-0. Veeprho. Available at: [Link]

• Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse? ScienceDirect. Available at: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass Laboratories Inc. Available at: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. SlideShare. Available at: [Link]

• Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. Journal of Pharmaceutical Analysis. Available at: [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. ResearchGate. Available at: [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. PubMed. Available at: [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers. Taylor & Francis Online. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]
• 4. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]

Cost-Benefit Analysis: Doxofylline-d4 in Quantitative Bioanalysis

Executive Summary: The Price of Precision

In the high-stakes environment of drug development and pharmacokinetic (PK) profiling, the choice of an Internal Standard (IS) is often a tug-of-war between upfront material costs and downstream data integrity.

The Verdict: While Doxofylline-d4 (deuterated IS) carries a significantly higher acquisition cost per milligram compared to structural analogs like Theophylline or Caffeine , it is the economically superior choice for regulated bioanalysis (GLP/GCP). The return on investment (ROI) is realized through the elimination of matrix effects, reduction of batch failure rates (<5% vs. >15%), and compliance with FDA/EMA bioanalytical guidelines.

This guide analyzes the technical and financial implications of using Doxofylline-d4 versus low-cost alternatives.

Technical Background: The "Perfect Mirror" Principle

To understand the value proposition, one must understand the failure mode of the alternatives. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying Doxofylline. However, electrospray ionization (ESI) is highly susceptible to Matrix Effects —the suppression or enhancement of ionization by co-eluting phospholipids, salts, or other endogenous components.

The Mechanism of Failure (Structural Analogs)

Structural analogs (e.g., Theophylline) have different physicochemical properties than Doxofylline.

• Retention Time Shift: They elute at different times.

• Differential Matrix Effect: The analog experiences the matrix at Time A, while Doxofylline experiences it at Time B. If a phospholipid elutes at Time B, Doxofylline signal is suppressed, but the IS signal remains normal. The calculated ratio is wrong.

The Mechanism of Success (Doxofylline-d4)

Doxofylline-d4 is a Stable Isotope Labeled (SIL) IS.[1][2]

• Co-elution: It elutes at the virtually identical retention time as the analyte.[1]

• Matrix Compensation: If the matrix suppresses Doxofylline by 40%, it also suppresses Doxofylline-d4 by 40%. The ratio remains constant. Accuracy is preserved.

Comparative Analysis: Doxofylline-d4 vs. Alternatives

The following table contrasts Doxofylline-d4 against common structural analogs used in legacy HPLC methods.

Feature	Doxofylline-d4 (Recommended)	Theophylline (Structural Analog)	Caffeine (Structural Analog)
Chemical Identity	Isotopologue ( )	Xanthine derivative	Methylxanthine
Retention Time	Co-elutes with Doxofylline	Shifts (Earlier/Later)	Shifts significantly
Matrix Effect Correction	Excellent (Compensates for ion suppression)	Poor (Subject to different ionization zones)	Poor
Extraction Recovery	Identical to analyte	Varies (Different LogP)	Varies significantly
Regulatory Risk	Low (Preferred by FDA/EMA)	High (Requires extensive cross-validation)	High
Cost per Analysis	High (Material) / Low (Operational)	Low (Material) / High (Operational risk)	Lowest

Financial Model: Cost of Goods vs. Cost of Error

The "sticker shock" of deuterated standards often deters researchers. However, a holistic cost analysis reveals that the IS material cost is negligible compared to the operational cost of failed runs.

Scenario: A pharmacokinetic study with 500 rat plasma samples.

• Cost of Analysis: $50/sample (Total $25,000).

• Cost of Doxofylline-d4: ~$500 for 10 mg (sufficient for >2,000 samples).

• Cost of Theophylline: <$1 for 10 mg.

The "Hidden" Operational Costs

If using Theophylline results in a 15% batch failure rate (due to QC drift or matrix variability), you must re-extract and re-analyze 75 samples.

Cost Category	Doxofylline-d4 Workflow	Theophylline Workflow
IS Material Cost	$125 (allocated)	<$1
Re-analysis Cost (Labor + Solvents + Instrument Time)	$0 (Assuming <1% failure)	$3,750 (15% failure rate)
Data Investigation Time	2 hours	20+ hours
Regulatory Query Risk	Low	High
Total Effective Cost	~$127	~$3,751

Experimental Protocol: Validated LC-MS/MS Workflow

To maximize the benefit of Doxofylline-d4, the method must be optimized to ensure isotopic fidelity (no deuterium exchange) and proper integration.

A. Sample Preparation (Protein Precipitation)[4]

• Matrix: Human/Rat Plasma (50 µL).

• IS Spiking: Add 20 µL of Doxofylline-d4 working solution (500 ng/mL in MeOH).

• Precipitation: Add 150 µL Acetonitrile (cold). Vortex 1 min.

• Centrifugation: 10,000 rpm for 10 min at 4°C.

• Injection: Inject 5 µL of supernatant.

B. LC-MS/MS Conditions[3][4][5][6][7][8][9][10]

• Column: Kinetex C18 (50 x 2.1 mm, 5 µm) or equivalent.[3][4][5]

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[6]

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 10% B to 90% B over 3 mins.

• Mass Transitions (MRM):

  • Doxofylline:

    267.0 181.0[3][6][4][5]

  • Doxofylline-d4:

    271.2 181.1[3][6][4][5]

C. Visualized Workflow (Graphviz)

Figure 1: Optimized LC-MS/MS workflow utilizing Doxofylline-d4 to neutralize matrix effects during quantification.

Strategic Recommendations

• Use Doxofylline-d4 for:

  • PK Studies: Where accuracy defines the calculation of AUC and Cmax.

  • Clinical Trials: Where regulatory scrutiny (FDA/EMA) requires "gold standard" validation.

  • Complex Matrices: Urine, sputum, or tissue homogenates where matrix effects are unpredictable.

• Use Structural Analogs (Theophylline) ONLY if:

  • Budget is Zero: Academic teaching labs with no regulatory output.

  • Detection is UV: If using HPLC-UV (non-MS), d4 offers no benefit as it co-elutes and cannot be distinguished spectroscopically.

References

• FDA Bioanalytical Method Validation Guidance for Industry. (2018). U.S. Food and Drug Administration. [Link]

• A validated method for the determination of doxofylline and its pharmacokinetic application. (2025).[3][4][5] Taylor & Francis / Xenobiotica. [Link]

• ICH Guideline M10 on Bioanalytical Method Validation. (2022). European Medicines Agency. [Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. A validated method for the determination of doxofylline and its pharmacokinetic application in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of Doxofylline-d4: Personal Protective Equipment and Disposal

As a Senior Application Scientist, this guide provides essential, field-tested safety protocols for researchers, scientists, and drug development professionals working with Doxofylline-d4. Doxofylline-d4 is the deuterated analogue of Doxofylline, a xanthine derivative used as a bronchodilator in the management of respiratory diseases like asthma and COPD.[1][2] While deuteration is used for specific research applications (e.g., metabolic studies), the fundamental chemical hazards and handling requirements are analogous to the parent compound, Doxofylline. All products are intended for research use only.[2][3][4][5]

This document moves beyond a simple checklist, explaining the causality behind each procedural step to build a self-validating system of safety and confidence in your laboratory operations.

Hazard Identification and Risk Assessment: Understanding the Compound

Doxofylline is classified under the Globally Harmonized System (GHS) as Acute toxicity, Oral - Category 4 , with the explicit hazard statement H302: Harmful if swallowed .[6][7][8] Some safety data sheets also indicate potential for skin and eye irritation.[6][9] As a solid, crystalline substance, the primary risks in a laboratory setting stem from:

• Inhalation: Generation of airborne dust during weighing, transferring, or reconstituting the powder.[9][10]

• Ingestion: Accidental transfer from contaminated hands or surfaces to the mouth.[8]

• Dermal and Ocular Contact: Direct contact of the powder or solutions with skin or eyes, which may cause irritation.[8][9]

The core objective of any handling protocol is to mitigate these exposure routes through a combination of engineering controls, administrative procedures, and the correct use of Personal Protective Equipment (PPE).

The Hierarchy of Controls: A Foundation for Safety

Before relying on PPE, which is the last line of defense, more effective control measures must be implemented.

• Engineering Controls: These are the most effective measures. For Doxofylline-d4, this involves handling the solid compound within a certified chemical fume hood or a ventilated balance enclosure to contain dust.[7][9]

• Administrative Controls: This includes developing Standard Operating Procedures (SOPs), providing thorough training for all personnel, and clearly designating areas where the compound is handled and stored.[11]

Personal Protective Equipment (PPE): Your Final Barrier

When engineering and administrative controls are in place, PPE provides the critical final barrier against exposure. The selection of PPE must be deliberate and matched to the task.

Core PPE Requirements

• Hand Protection: Wear two pairs of powder-free, disposable nitrile gloves.[12] The rationale for double-gloving is to provide a backup barrier in case the outer glove is torn or compromised. It also allows for the safe removal of the contaminated outer glove within the work area before handling clean items.[12] Change gloves every 30-60 minutes or immediately if contamination is suspected.[12]

• Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 or European Standard EN166 are mandatory to protect against dust particles.[8][13] When there is a risk of splashing (e.g., preparing solutions), a face shield must be worn over the safety goggles to provide full facial protection.[11][12][14]

• Body Protection: A disposable, solid-front, back-closing gown with long sleeves and tight-fitting knit cuffs is required.[14] This design prevents accidental contact with the front of the body and ensures a secure interface with inner gloves. Lab coats worn for handling hazardous compounds should not be worn in other areas to prevent cross-contamination.[14]

• Respiratory Protection: If engineering controls (like a fume hood) are not available or are insufficient to control dust, a fit-tested NIOSH-certified N95 (or higher) respirator is necessary.[11][15] Respirator use must be part of a comprehensive respiratory protection program that includes medical evaluation and training.[13]

Task-Specific PPE Protocol

The level of PPE required is dictated by the specific procedure being performed. The following table outlines the minimum requirements for common laboratory tasks involving Doxofylline-d4.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing/Transferring Solid	Double Nitrile Gloves	Safety Goggles	Back-Closing Gown	Required if not in a fume hood or ventilated enclosure
Preparing Stock Solutions	Double Nitrile Gloves	Safety Goggles & Face Shield	Back-Closing Gown	Not required if performed in a fume hood
General Handling (Sealed Vials)	Single Pair Nitrile Gloves	Safety Glasses	Standard Lab Coat	Not Required
Spill Cleanup (Solid)	Double Nitrile Gloves	Safety Goggles & Face Shield	Back-Closing Gown	N95 Respirator (or higher)
Waste Disposal	Double Nitrile Gloves	Safety Goggles	Back-Closing Gown	Not Required

Procedural Guidance: Donning and Doffing PPE

The sequence of putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Caption: Workflow for correctly donning PPE before handling Doxofylline-d4.

Caption: Workflow for safely doffing PPE to prevent self-contamination.

Emergency Procedures

Spill Management

In the event of a spill of solid Doxofylline-d4:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don PPE: Wear appropriate PPE as outlined in the table above, including respiratory protection.[15]

• Contain: Gently cover the spill with absorbent pads to avoid raising dust. Do not use a dry brush or compressed air.

• Clean: Carefully collect the material using spark-proof tools and place it into a labeled, sealed container for hazardous waste.[10] Decontaminate the area with a suitable cleaning agent.

• Dispose: Treat all cleanup materials as hazardous waste.

First Aid Measures

• If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[9][10][15]

• After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water.[9][10][15]

• After Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention.[9][10]

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a Poison Control Center or doctor immediately for medical help.[7][8][10]

Decontamination and Disposal

Proper disposal is a critical final step.

• Decontamination: All non-disposable equipment and surfaces should be wiped down thoroughly after use.

• Disposal: Unused Doxofylline-d4 and all contaminated disposable materials (gloves, gowns, absorbent pads) must be collected in a clearly labeled, sealed container.[10] This waste must be disposed of through a licensed hazardous waste disposal company, in accordance with all applicable local, state, and federal regulations.[7][15] Do not discharge into drains or the environment.[10]

By integrating these expert-validated protocols into your laboratory's standard operating procedures, you establish a robust framework for safety and scientific integrity when handling Doxofylline-d4.

References

• MIMS Singapore. (n.d.). Doxofylline: Uses & Dosage. MIMS. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Doxofylline?. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Doxofylline. PubChem. Retrieved from [Link]

• Spandidos Publications. (2025, September 22). Potential of doxofylline in the treatment of chronic obstructive airway diseases (Review). Retrieved from [Link]

• European Respiratory Society. (n.d.). Late-breaking abstract: Further studies on the mechanism of action of doxofylline. ERS Publications. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH. Retrieved from [Link]

• Immunomart. (n.d.). Doxofylline-d4. Retrieved from [Link]

• Cayman Chemical. (2016, January 17). Doxofylline SAFETY DATA SHEET. Amazon S3. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. EPA. Retrieved from [Link]

• Canadian Agency for Drugs and Technologies in Health. (n.d.). Safe handling of hazardous drugs. PMC. Retrieved from [Link]

• CARE Hospitals. (n.d.). Doxofylline: Uses, Side Effects, Dosage and Precautions. Retrieved from [Link]

• RayBiotech. (n.d.). Doxofylline. Retrieved from [Link]

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